3-Cbz-aminocyclohexanecarboxylic acid

Core Science & Biosynthesis

3-Cbz-aminocyclohexanecarboxylic acid chemical properties

The Architect's Guide to 3-Cbz-aminocyclohexanecarboxylic Acid: Stereochemical Control and Applications in Targeted Protein Degradation

Executive Summary

3-Cbz-aminocyclohexanecarboxylic acid (also known as 3-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid) is a highly versatile, conformationally restricted γ-amino acid building block. By embedding the amine and carboxylic acid functionalities within a rigid cyclohexane ring, this molecule provides a pre-organized scaffold that significantly reduces the entropic penalty associated with target binding[1]. Protected by a robust carboxybenzyl (Cbz) group, it serves as a critical intermediate in the synthesis of heterobifunctional compounds (such as PROTACs)[1] and conformationally constrained neurotransmitter analogues[2].

This guide provides an in-depth technical analysis of its physicochemical properties, mechanistic utility in drug design, and field-proven synthetic protocols.

Physicochemical & Stereochemical Profiling

The utility of 3-Cbz-aminocyclohexanecarboxylic acid is heavily dependent on its stereochemistry. The relative positioning (cis vs. trans) and absolute configuration (e.g., 1R,3S vs. 1R,3R) dictate the spatial trajectory of the attached pharmacophores, which is critical for precise target engagement[2].

Table 1: Key Physicochemical Properties

Property	Value / Description
IUPAC Name	3-{[(Benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
Molecular Formula	C15H19NO4
Molecular Weight	277.32 g/mol
CAS Number (1R,3R-trans)	1035325-24-6[3]
CAS Number (1R,3S-cis)	952616-39-6[4]
PubChem CID	11357886[5]
Physical State	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, MeOH; poorly soluble in water

The Causality of the Cbz Protecting Group

In complex multistep syntheses, orthogonal protection is paramount. The Cbz group is chosen over Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) because it is highly stable to the strongly acidic conditions that cleave Boc groups (e.g., TFA/DCM) and the basic conditions that remove Fmoc groups (e.g., Piperidine/DMF). It is selectively removed via catalytic hydrogenolysis, ensuring that delicate macrocyclic or heterobifunctional structures remain intact during late-stage functionalization[1].

Mechanistic Rationale: Conformational Restriction in PROTACs

In the realm of Targeted Protein Degradation (TPD), PROTACs hijack the ubiquitin-proteasome system (UPS) to degrade proteins of interest (POIs) such as Bruton's tyrosine kinase (BTK)[1],[6]. Traditional PROTACs often utilize highly flexible PEG or alkyl linkers. However, flexible linkers incur a massive entropic cost upon the formation of the POI-PROTAC-E3 ternary complex.

By incorporating the rigid 3-aminocyclohexanecarboxylic acid motif, medicinal chemists limit the number of bioactive conformations available to the unbound molecule[1]. This pre-organization lowers the entropic barrier to binding. Furthermore, the hydrophobic bulk of the cyclohexane ring can displace ordered water molecules from the binding site into the bulk solvent, providing a secondary favorable entropic contribution[1].

Fig 1. PROTAC-mediated targeted protein degradation utilizing a conformationally restricted linker.

Validated Experimental Protocols

To ensure high-fidelity synthesis, the following protocols outline self-validating methodologies for utilizing this building block in drug development.

Protocol A: Catalytic Hydrogenolysis of the Cbz Group

Causality: Hydrogenolysis provides a traceless deprotection strategy. The use of palladium on carbon (Pd/C) under a hydrogen atmosphere selectively cleaves the benzyl-oxygen bond, releasing toluene and carbon dioxide as volatile byproducts, thus bypassing the need for harsh chemical scavengers or complex aqueous workups.

Step-by-Step Workflow:

• Preparation: Dissolve 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq) in anhydrous Methanol (MeOH) or THF (0.1 M concentration) in a flame-dried round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C (0.1 eq by weight). Safety Note: Pd/C is highly pyrophoric; add under a steady stream of Argon.

• Atmosphere Exchange: Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Reaction: Stir the suspension vigorously at room temperature for 2-4 hours.

• Validation Check: Monitor reaction progress via LC-MS. The disappearance of the starting material mass (m/z 278.1 [M+H]+) and the appearance of the free amine (m/z 144.1 [M+H]+) indicates completion.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with MeOH. Concentrate the filtrate in vacuo to yield the free 3-aminocyclohexanecarboxylic acid.

Protocol B: HATU-Mediated Amide Coupling

Causality: HATU is chosen over traditional carbodiimides (like EDC/DCC) due to its superior efficiency in coupling sterically hindered cyclic amines, minimizing epimerization at the chiral centers of the cyclohexane ring.

Step-by-Step Workflow:

• Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes at room temperature to form the active OAt ester.

• Coupling: Add the deprotected 3-aminocyclohexanecarboxylic acid (1.1 eq) to the activated mixture.

• Reaction: Stir at room temperature for 12 hours under an inert atmosphere.

• Validation Check: Quench a 5 µL aliquot in 50% MeCN/H₂O and analyze via LC-MS to confirm the formation of the desired amide bond.

• Purification: Dilute the reaction with Ethyl Acetate, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

Fig 2. Stepwise synthetic workflow for Cbz deprotection and subsequent amide coupling.

Analytical Validation & Chiral Resolution

Because the biological activity of PROTACs and GABA analogues is highly stereospecific, enantiomeric purity must be rigorously validated post-synthesis.

• Chiral HPLC: Separation of enantiomers (e.g., 1R,3S from 1S,3R) is typically achieved using chiral stationary phases. Methods utilizing Chiralpak AD-H or Chirobiotic R columns with an isocratic flow of n-heptane/ethanol have proven highly effective for resolving these constrained γ-amino acids[2].

• NMR Spectroscopy: The rigid chair conformation of the cyclohexane ring allows for clear determination of cis/trans relative stereochemistry. The 1H-NMR coupling constants (J-values) of the axial and equatorial protons adjacent to the amine and carboxylate groups uniquely identify the diastereomeric state.

References

• Google Patents (WO2024126617A1) : Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway. Link

• AWS / Academic Publication : Nitrilases catalyze Key Step to conformationally constrained GABA analogous γ-Amino Acids in high Optical Purity. Link

• BLD Pharm : Product Data for 952616-39-6 | (1R,3S)-rel-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid. Link

• Bidepharm : Product Data for 1035325-24-6 | (1R,3R)-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid.Link

• PubChem (NIH) : Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid. Link

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Physicochemical Characteristics and Application Workflows of 3-Cbz-aminocyclohexanecarboxylic Acid in Drug Development

Executive Summary

As a Senior Application Scientist navigating the complexities of modern medicinal chemistry, selecting the right bifunctional building block is paramount. 3-Cbz-aminocyclohexanecarboxylic acid (3-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid) has emerged as a critical scaffold in the synthesis of macrocyclic kinase inhibitors and heterobifunctional degraders (PROTACs). By providing a conformationally restricted cyclohexane core, it acts as a highly preorganized framework. This whitepaper delineates its physicochemical properties, rationalizes the causality behind its synthetic protocols, and outlines its integration into targeted protein degradation workflows.

Molecular Architecture & Physicochemical Profiling

The utility of 3-Cbz-aminocyclohexanecarboxylic acid stems from its structural dualism: a carboxylic acid for amide coupling and a Cbz-protected amine for orthogonal deprotection. The cyclohexane ring restricts the number of bioactive conformations available to the unbound molecule. When incorporated into macrocyclic ligands, this preorganization lowers the entropic cost of target binding (e.g., to kinases or E3 ligases) and facilitates the displacement of ordered water molecules into the bulk solvent, driving binding affinity[1].

Table 1: Physicochemical and Structural Characteristics

Property	Value / Description
IUPAC Name	3-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
Molecular Formula	C15H19NO4[2]
Molecular Weight	277.32 g/mol [2]
CAS Registry Numbers	1462259-66-0 (1S,3S)[2]; 1035324-87-8 (1S,3R)[3]; 1035325-24-6 (1R,3R)[4]
Topological Polar Surface Area	75.6 Ų
Hydrogen Bond Donors	2 (Carboxylic OH, Carbamate NH)
Hydrogen Bond Acceptors	4 (Carbonyl and Ether Oxygens)
Predicted LogP	~2.8
Rotatable Bonds	4

Causality of Protecting Group Selection: The benzyloxycarbonyl (Cbz) group is specifically selected over Boc or Fmoc due to its orthogonal stability. It withstands the acidic conditions required for Boc deprotection and the basic conditions used in Fmoc cleavage, yet it can be cleanly removed via catalytic hydrogenolysis (H₂ gas, Pd/C catalyst) without disturbing the newly formed amide bonds in a macrocycle backbone.

Synthetic Protocols & Downstream Functionalization

The synthesis of 3-Cbz-aminocyclohexanecarboxylic acid from its unprotected precursor must be tightly controlled to prevent oligomerization and ensure complete functionalization. The following protocol represents a self-validating system, incorporating in-process analytical checks to guarantee high fidelity[5].

Step-by-Step Methodology: Cbz Protection Workflow

• Reagent Preparation: Suspend 3-aminocyclohexane-1-carboxylic acid (1.00 eq) in a biphasic mixture of H₂O and 1,4-dioxane (10:1 v/v)[5].

• pH Modulation: Add Na₂CO₃ (3.00 eq).

  • Causality: The basic medium deprotonates the ammonium salt, rendering the amine nucleophilic while keeping the carboxylate highly soluble in the aqueous phase, preventing self-condensation.

• Acylation: Introduce benzyl chloroformate (1.00 eq) dropwise. Degas and purge the system with N₂ three times. Stir at 25 °C for 12 hours[5].

• Self-Validation Check (LC-MS): Sample the reaction mixture. The protocol mandates halting until LC-MS confirms the complete consumption of the starting material and the presence of the desired mass (m/z 278.0 [M+H]⁺)[5].

• Quenching and Extraction: Quench with water at 0 °C. Extract with MTBE.

  • Causality: At this basic pH, unreacted benzyl chloroformate and neutral impurities partition into the MTBE layer, while the target product remains safely in the aqueous layer as a sodium salt.

• Acidification and Isolation: Acidify the aqueous layer to pH ~2-3 using HCl. Extract the newly protonated, lipophilic product into ethyl acetate. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield a white solid (Yield: ~78%)[5].

Workflow for Cbz-protection of 3-aminocyclohexanecarboxylic acid with LC-MS validation.

Role in Targeted Protein Degradation (PROTACs) & Kinase Inhibitors

In the rapidly evolving field of induced protein degradation, heterobifunctional compounds (HBCs) hijack the ubiquitin-proteasome system (UPS) to degrade proteins of interest (POIs)[1]. 3-Cbz-aminocyclohexanecarboxylic acid acts as a pivotal intermediate (e.g., Intermediate RP5) in constructing the linker or the target-binding moiety of these PROTACs[1].

Mechanistic Integration:

• Linker Conjugation: The free carboxylic acid undergoes amide coupling with an E3 ligase ligand (e.g., targeting CRBN or VHL).

• Orthogonal Unmasking: The Cbz group is removed via hydrogenolysis, exposing the secondary amine.

• Macrocyclization/POI Binding: The newly freed amine is coupled to the POI ligand (e.g., a kinase inhibitor targeting BTK or EGFR). The resulting macrocycle exhibits restricted conformational freedom, enhancing its ability to form the crucial "E3-HBC-POI" ternary complex necessary for poly-ubiquitination and subsequent proteasome-mediated degradation[1].

Integration pathway of 3-Cbz-aminocyclohexanecarboxylic acid into PROTAC degrader systems.

Conclusion

3-Cbz-aminocyclohexanecarboxylic acid is far more than a simple protected amino acid; it is a strategically preorganized scaffold essential for modern drug discovery. By leveraging its orthogonal reactivity and conformational rigidity, researchers can construct complex macrocycles and PROTACs with optimized entropic profiles. Strict adherence to self-validating synthetic protocols ensures the high purity required for these advanced downstream applications.

References[1] "WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway", Google Patents. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoZhWADh0OfiY7CjgdYiREcxMBpZzJVxkHE3tF0tonsHR4aAfHIznT58fG725HfX4-1tKFBXVrTiOt9AUoYYWdGZy2SXFxYC23Xf9rKkKeJznsX3UGQnEbMsLBrdB18ZfXfAoeRLLI6gJERHcBGA==[2] "(1S,3S)-3-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid", ChemScene. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXoA3iqQIiyJb6MxzuINnUWY-bnvUCUc_Hb2Yxt07pgxNrmbUesxmcfFX2oRUshiiGSad3V8jFNaUa5GLhcghvYqiySKeoyJynjZlFGWMJMhxJWWDU4_HOEkiP2llfXNUXt0sawgC8wSElxmD8[3] "CAS:1035324-87-8, (1S,3R)-3-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid", BidePharm. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWEk9AVAuc4FbiFcGuNOEIaTCiBcEXOFjNjBI20GG4PvzcMt6Q9JwoXV7CDBxtZ9ytGf7h00B_buH6sjHatHjyp7TCsaZUvrdOY_d7gma9b6moWUPNdzv1rjkyzAgix_Gq_NkiI5-0gNL3CY4nAw==[4] "4-(((Benzyloxy)carbonyl)amino)cyclopent-2-ene-1-carboxylic acid", BLD Pharm. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFvK2FNQZoEK_s9GA11mP9ygajx5CMl_5VgDDHCAVHb6xjXZvhVMEf-xVADCeJxFigywbJzLm4zWZ-iMEvt1UC8Si7G3QQiMInyeRsTBGMrxICPJa7Bn_WmYdVnrcB8GT-YPm6Pz1ByhxT5SM83[5] "WO2024233846A1 - Inhibitors and degraders of pip4k protein", Google Patents. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGo6xnwq6nQhSBAKpqhZYXnBEmdUpWm8Mb2jZA_rGfH5sYGPmlX9nHhwRUI3OHDjAn1EXDTrC4S0BxBEMq-gxA1VXpYW_hN-_it9VqbdUhRhqH9Vwo4mb3L4NjUZKuSAA6Gwir2V0PdgaEe

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• 3. CAS:1035324-87-8, (1S,3R)-3-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid-毕得医药 [bidepharm.com]
• 4. 1541739-12-1|4-(((Benzyloxy)carbonyl)amino)cyclopent-2-ene-1-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. WO2024233846A1 - Inhibitors and degraders of pip4k protein - Google Patents [patents.google.com]

3-Cbz-aminocyclohexanecarboxylic acid CAS number and molecular weight

3-Cbz-aminocyclohexanecarboxylic Acid: Structural Dynamics, Synthesis, and Applications in Peptide Engineering

Executive Summary

The development of conformationally constrained peptides is a cornerstone of modern drug discovery, aimed at overcoming the poor pharmacokinetic properties of linear peptides. 3-Cbz-aminocyclohexanecarboxylic acid (often utilized as the specific stereoisomer Z-1,3-cis-ACHC-OH) is a critical cyclic amino acid building block used to introduce structural rigidity into peptide backbones[1]. By restricting the dihedral angles ( ϕ and ψ ) of the peptide chain, this compound facilitates the pre-organization of ligands into their bioactive conformations, thereby enhancing target affinity and providing robust resistance against proteolytic degradation[]. This technical guide explores the physicochemical properties, mechanistic utility, and validated synthetic protocols for deploying this compound in advanced medicinal chemistry.

Chemical Identity & Physicochemical Properties

The generic nomenclature "3-Cbz-aminocyclohexanecarboxylic acid" refers to a cyclohexane ring substituted with a carboxylic acid and a benzyloxycarbonyl (Cbz/Z)-protected amine. In pharmaceutical applications, the cis-isomer (CAS: 952616-39-6) is predominantly utilized due to its specific geometric constraints[][3], though generic stereoisomer mixtures (CAS: 921214-26-8) also exist.

The quantitative structural and physical data of the primary cis-isomer are summarized below:

Property	Value / Description
IUPAC Name	(1S,3R)-3-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
Common Synonyms	Z-cis-3-aminocyclohexanecarboxylic acid; Z-1,3-cis-ACHC-OH
CAS Numbers	952616-39-6 (cis-isomer)[3]; 921214-26-8 (Generic)
Molecular Formula	C₁₅H₁₉NO₄[1]
Molecular Weight	277.31 g/mol []
Melting Point	109 – 115 °C[4]
Appearance	White crystalline powder[1]
Storage Conditions	0 – 8 °C (to prevent thermal degradation)[4]
Required Purity	≥ 99% (via HPLC) for peptide synthesis[1]

Mechanistic Role in Peptide Engineering

The utility of 3-Cbz-aminocyclohexanecarboxylic acid lies in its dual-functional design:

• The Cyclohexane Scaffold: The 1,3-cis substitution pattern forces the amino and carboxyl groups into specific spatial orientations (typically diequatorial or diaxial depending on ring flipping). When incorporated into a peptide, this mimics endogenous turn motifs (such as γ -turns). This conformational constraint reduces the entropic penalty upon receptor binding and physically shields adjacent peptide bonds from enzymatic cleavage[].

• The Cbz (Benzyloxycarbonyl) Protecting Group: The Cbz group is highly stable under the basic conditions required for standard peptide coupling (e.g., using HATU/DIPEA) and resists mild acids. It provides a reliable orthogonal protection strategy, as it can be cleanly removed via catalytic hydrogenolysis (H₂ over Pd/C) without disturbing acid-labile protecting groups (like Boc or t-Bu) elsewhere on the peptide.

Workflow from 3-Cbz-ACHC building block to a proteolytically resistant constrained peptide.

Synthetic Methodology & Self-Validating Protocols

The synthesis of 3-Cbz-aminocyclohexanecarboxylic acid typically begins with the unprotected precursor, 3-aminocyclohexanecarboxylic acid (CAS: 25912-50-9, MW: 143.18 g/mol )[5][6]. The protection is achieved via a modified Schotten-Baumann reaction.

To ensure scientific integrity, the following protocol is designed as a self-validating system : the reaction parameters are strictly controlled to prevent side-product formation, and the downstream analytical steps act as a mandatory quality gate before the compound is cleared for solid-phase peptide synthesis (SPPS).

Step-by-Step Synthesis Protocol

• Dissolution & pH Control: Suspend 1.0 equivalent of 3-aminocyclohexanecarboxylic acid in a 1M aqueous NaOH solution (2.5 equivalents).

  • Causality: The base deprotonates the carboxylic acid, rendering the precursor soluble in water, while maintaining the amine in its nucleophilic, unprotonated state.

• Temperature Regulation: Cool the reaction vessel to 0 – 5 °C using an ice bath.

  • Causality: Low temperatures suppress the competing hydrolysis of the highly reactive benzyl chloroformate (Cbz-Cl) reagent into benzyl alcohol.

• Reagent Addition: Add 1.1 equivalents of Cbz-Cl dropwise over 30 minutes under vigorous stirring. Maintain the pH between 9.0 and 10.0 by adding 1M NaOH as needed.

  • Causality: The reaction generates HCl as a byproduct. If the pH drops below 8, the starting amine will protonate, halting the reaction and promoting the formation of unreacted impurities.

• Acidification & Extraction: Once the reaction is complete (monitored by TLC), wash the aqueous layer with diethyl ether to remove unreacted Cbz-Cl and benzyl alcohol. Acidify the aqueous layer to pH 2.0 using 2M HCl, then extract with ethyl acetate.

  • Causality: Acidification protonates the newly formed 3-Cbz-aminocyclohexanecarboxylic acid, driving it into the organic (ethyl acetate) phase.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize the resulting white powder from an ethyl acetate/hexanes mixture. Store the final product at 0 – 8 °C[4].

Analytical Validation Loop

Do not proceed to peptide synthesis without confirming the following metrics:

• RP-HPLC: Must show a single peak with ≥ 99% purity (UV detection at 214 nm and 254 nm)[1].

• LC-MS: Must display a predominant [M+H]⁺ ion at m/z 278.3, confirming the molecular weight of 277.31 g/mol [].

• ¹H-NMR (DMSO-d₆): Must confirm the cis-1,3-stereochemistry via the coupling constants of the axial/equatorial protons on the cyclohexane ring, differentiating it from the trans-isomer.

Step-by-step synthetic workflow and analytical validation of 3-Cbz-aminocyclohexanecarboxylic acid.

Conclusion

3-Cbz-aminocyclohexanecarboxylic acid (MW: 277.31 g/mol ) is far more than a simple protected amino acid; it is a precision tool for structural biology and medicinal chemistry. By leveraging its rigid cyclohexane core, researchers can dictate the three-dimensional folding of synthetic peptides, paving the way for highly specific, degradation-resistant therapeutics targeting complex neurological and oncological pathways[1][]. Strict adherence to controlled synthetic environments and rigorous analytical validation ensures the integrity of this building block in downstream drug development.

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• 6. scbt.com [scbt.com]

An In-depth Technical Guide to the Cis/Trans Isomerization of 3-Cbz-aminocyclohexanecarboxylic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexane-based β-amino acids are pivotal structural motifs in medicinal chemistry, serving as conformationally constrained scaffolds that impart unique secondary structures to peptides and enhance the pharmacological profiles of small molecules.[1][2][3] The stereochemical relationship between substituents on the cyclohexane ring—specifically the cis and trans configurations—is a critical determinant of biological activity.[4] This guide provides a comprehensive technical analysis of 3-Cbz-aminocyclohexanecarboxylic acid, a key synthetic intermediate. We will explore the fundamental principles of its stereochemistry, the dynamics of cis/trans isomerization under thermodynamic and kinetic control, and the robust analytical methods required for its characterization. This document serves as a practical resource for scientists engaged in the synthesis, purification, and application of this versatile molecular building block.

The Strategic Importance of the Carboxybenzyl (Cbz) Protecting Group

In the multi-step synthesis of complex molecules, particularly in peptide chemistry, the selective masking of reactive functional groups is essential to prevent unwanted side reactions.[5][6] The amino group (-NH₂) of an amino acid is highly nucleophilic and would otherwise interfere with reactions such as carboxylic acid activation.[7]

The carboxybenzyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, was a landmark innovation that enabled controlled peptide synthesis.[7] It converts the reactive amine into a significantly less nucleophilic carbamate, which is stable under a wide array of reaction conditions, including those involving bases and mild acids.[7][8]

Key Characteristics of the Cbz Group:

• Ease of Installation: Typically introduced by reacting the amino group with benzyl chloroformate (Cbz-Cl) under mild alkaline conditions.[7][9]

• Robust Stability: Withstands many synthetic transformations, providing reliable protection.

• Mild Removal: The Cbz group is most commonly cleaved under neutral conditions via catalytic hydrogenolysis (e.g., H₂ gas with a Palladium on carbon catalyst), a method that preserves many other functional groups.[7][8][10] It can also be removed with strong acids like HBr in acetic acid.[9]

This combination of stability and mild removal conditions makes the Cbz group an indispensable tool in modern organic synthesis.[11][12]

Conformational Analysis: The Energetic Landscape of Cis and Trans Isomers

The stereochemistry of 1,3-disubstituted cyclohexanes is governed by the energetic preferences of the substituents for either an axial or equatorial position in the chair conformation. The trans isomer of 3-Cbz-aminocyclohexanecarboxylic acid is thermodynamically more stable than the cis isomer. This preference is rooted in the minimization of steric strain.

• Trans Isomer: Can adopt a low-energy chair conformation where both the bulky Cbz-amino and carboxylic acid groups occupy equatorial positions. This arrangement minimizes unfavorable 1,3-diaxial interactions.

• Cis Isomer: In any chair conformation, one of the large substituents must occupy a sterically hindered axial position while the other is equatorial. This results in significant 1,3-diaxial strain, raising the overall energy of the molecule relative to the trans-diequatorial conformer.

Figure 2. Base-catalyzed isomerization via an enolate intermediate.

Synthetic and Purification Protocols

The synthesis of 3-aminocyclohexanecarboxylic acid often yields a mixture of cis and trans isomers. [13]The subsequent protection with Cbz-Cl also results in a mixture. The strategic challenge is then to either separate the isomers or to isomerize the mixture to the desired, thermodynamically favored trans product.

Protocol 4.1: Cbz Protection of 3-Aminocyclohexanecarboxylic Acid

This protocol describes the general procedure for protecting a mixture of cis/trans isomers.

• Dissolution: Dissolve the 3-aminocyclohexanecarboxylic acid isomer mixture (1.0 eq.) in a 1:1 solution of 1,4-dioxane and 1N sodium hydroxide (NaOH) solution. Stir until a clear solution is obtained. [14]2. Cooling: Cool the reaction mixture to 0-5 °C in an ice bath.

• Addition of Cbz-Cl: Add benzyl chloroformate (Cbz-Cl, 1.1 eq.) dropwise to the stirred solution, ensuring the temperature is maintained below 5 °C. Use a pH meter to monitor the reaction, maintaining a pH between 8 and 10 by the concurrent addition of 1N NaOH. [9]4. Reaction: Allow the mixture to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove unreacted Cbz-Cl and benzyl alcohol byproduct.

• Acidification & Extraction: Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with 1M hydrochloric acid (HCl). A white precipitate of the Cbz-protected product should form.

• Isolation: Extract the product with ethyl acetate or dichloromethane (3x volumes). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product as a white solid. [14]

Protocol 4.2: Isomer Separation via Column Chromatography

Adsorption column chromatography is a standard and effective method for separating diastereomers based on differences in their polarity and interaction with the stationary phase. [15][16]

• Column Preparation: Prepare a slurry of silica gel (230–400 mesh) in a non-polar eluent (e.g., hexane or a hexane/ethyl acetate mixture). Pour the slurry into a glass column and allow it to pack uniformly, ensuring no air bubbles are trapped. [15]2. Sample Loading: Dissolve the crude mixture of Cbz-protected cis and trans isomers in a minimal amount of dichloromethane or the eluent. Carefully load the solution onto the top of the silica gel bed.

• Elution: Begin elution with a low-polarity solvent system (e.g., 9:1 Hexane:Ethyl Acetate). The less polar isomer will typically elute first.

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 7:3, then 1:1 Hexane:Ethyl Acetate) to elute the more polar isomer. [15]5. Fraction Collection & Analysis: Collect fractions and analyze them by Thin-Layer Chromatography (TLC) to identify which fractions contain the pure isomers. Combine the pure fractions for each isomer and remove the solvent under reduced pressure.

Analytical Characterization: Distinguishing Cis from Trans

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive technique for distinguishing between cis and trans isomers of substituted cyclohexanes. [15][17]The key diagnostic feature is the coupling constant (J-value) between the protons on the carbons bearing the substituents (H-1 and H-3).

The magnitude of the J-value is dependent on the dihedral angle between the coupled protons.

• Axial-Axial (a,a) Coupling: Large J-value, typically 10-13 Hz.

• Axial-Equatorial (a,e) Coupling: Small J-value, typically 2-5 Hz.

• Equatorial-Equatorial (e,e) Coupling: Small J-value, typically 2-5 Hz.

Table 1: Representative ¹H NMR Data for Distinguishing Isomers

Isomer	Conformation	H-1 Position	H-3 Position	Expected H-1 Multiplicity & J-values
Trans	Diequatorial (Substituents)	Axial	Axial	Triplet of triplets (tt) with large axial-axial couplings (~10-12 Hz)
Cis	Axial-Equatorial (Substituents)	Axial	Equatorial	Triplet of triplets (tt) with a mix of large axial-axial and small axial-equatorial couplings

Note: The exact multiplicity and J-values can be complex, but the presence of large diaxial couplings is a strong indicator of the trans isomer's major conformation. 2D NMR techniques like NOESY can provide definitive proof by showing through-space correlation between H-1 and H-3 protons if they are on the same face of the ring (cis), a correlation that is absent in the trans isomer. [15][17]

Implications for Drug Design and Development

The rigid, three-dimensional structure of drug molecules is paramount to their function, governing how they bind to biological targets. The distinct spatial arrangement of the carboxylic acid and Cbz-amino groups in the cis and trans isomers of 3-aminocyclohexanecarboxylic acid leads to vastly different molecular shapes.

• Receptor Binding: A receptor's binding pocket is exquisitely sensitive to the geometry of a ligand. The distance and orientation between the key pharmacophoric groups (the carboxylate and the amine, post-deprotection) will differ significantly between the cis and trans isomers, resulting in one isomer having a much higher binding affinity than the other. [4]* Physicochemical Properties: Stereochemistry influences properties like lipophilicity (LogP) and acidity/basicity (pKa). [18]These properties, in turn, affect a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

• Peptidomimetics: When incorporated into peptides, these constrained amino acids force the peptide backbone into specific secondary structures, such as helices or turns. [2][3][19]The choice of cis or trans isomer can be the deciding factor between inducing a 12-helix versus a 14-helix, for example, completely altering the peptide's conformation and biological function. [2] Therefore, the ability to synthesize, separate, and control the isomerization of 3-Cbz-aminocyclohexanecarboxylic acid is not merely an academic exercise; it is a critical capability for the rational design of potent and selective therapeutic agents.

Conclusion

The cis/trans isomerization of 3-Cbz-aminocyclohexanecarboxylic acid is a process deeply rooted in the fundamental principles of conformational analysis and reaction dynamics. Understanding the thermodynamic preference for the trans isomer and the mechanistic pathway for interconversion allows chemists to strategically control the stereochemical outcome of their syntheses. Armed with robust chromatographic and spectroscopic methods, researchers can confidently prepare isomerically pure building blocks. This control is essential, as the choice between the cis and trans configuration has profound consequences for the biological activity and therapeutic potential of the final drug candidates, making this a cornerstone topic for professionals in drug discovery and development.

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• Protecting Groups for Amines: Carbamates. (2018, June 7). Master Organic Chemistry.[Link]

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• Škarić, V., Kovačević, M., & Škarić, D. (1976). Synthesis of Peptides containing cis- or trans-3- or 4-Aminocyclohexane- carboxylic Acid Residues. Journal of the Chemical Society, Perkin Transactions 1.[Link]

• A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. ResearchGate.[Link]

• Protective Groups. Organic Chemistry Portal.[Link]

• Protection Reactions. Wiley-VCH.[Link]

• Horváth, D., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. Communications Chemistry.[Link]

• ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES FROM PYRROLOBENZODIAZEPINE-5,11-DIONES. Organic Syntheses Procedure.[Link]

• III Analytical Methods. Ministry of the Environment, Government of Japan.[Link]

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• Leach, A. G., et al. (2003). Theoretical elucidation of kinetic and thermodynamic control of radical addition regioselectivity. Journal of the American Chemical Society.[Link]

• An Introduction to Reaction Stereoelectronics LECTURE 3 Stereoelectronics of Transition States – Kinetic vs Thermodynamic Control. University of Bath.[Link]

• Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.

• Meulman, P. A. (1964). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. ScholarWorks at WMU.[Link]

• Schinnerl, M., Murray, J. K., Langenhan, J. M., & Gellman, S. H. Asymmetric Synthesis of a New Helix-Forming β-Amino Acid. University of Wisconsin–Madison.[Link]

• Reddy, C. R., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molbank.[Link]

• Kinetic and Thermodynamic Control. Dalal Institute.[Link]

• Appella, D. H., et al. (1999). Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers. Journal of the American Chemical Society.[Link]

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• Thermodynamic and kinetic reaction control. Wikipedia.[Link]

• Schoepp, D. D., et al. (1991). In vitro and in vivo pharmacology of trans- and cis-(+-)-1-amino-1,3-cyclopentanedicarboxylic acid: dissociation of metabotropic and ionotropic excitatory amino acid receptor effects. Journal of Pharmacology and Experimental Therapeutics.[Link]

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• US3880925A - Separation and purification of cis and trans isomers.

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• A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. (2025, November 25). MDPI.[Link]

• Appella, D. H., et al. (1997). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. Journal of the American Chemical Society.[Link]

• Rational Design, Synthesis and In Vitro Activity of Diastereomeric Cis-/Trans-3-Substituted-3,4-Dihydroisocoumarin-4-Carboxylic Acids as Potential Carnitine Acetyltransferase Inhibitors. MDPI.[Link]

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Solvation Dynamics and Handling Protocols for 3-Cbz-aminocyclohexanecarboxylic Acid: A Technical Guide

Executive Summary

3-Cbz-aminocyclohexanecarboxylic acid (also known as 3-(benzyloxycarbonylamino)cyclohexanecarboxylic acid) is a highly versatile building block widely utilized in peptide synthesis, peptidomimetic drug discovery, and the development of conformationally restricted therapeutics. The structural complexity of this molecule—combining a rigid aliphatic core with both polar and bulky hydrophobic functional groups—creates a unique and often challenging solubility profile.

This whitepaper provides an in-depth mechanistic analysis of the solvation dynamics of 3-Cbz-aminocyclohexanecarboxylic acid. By understanding the thermodynamic and kinetic factors driving its solubility across various solvent classes, researchers can optimize reaction conditions, improve purification yields, and ensure the integrity of biological assay stock solutions.

Structural Analysis & Physicochemical Causality

The solubility of 3-Cbz-aminocyclohexanecarboxylic acid is dictated by the competing intermolecular forces generated by its three distinct structural domains:

• The Cyclohexane Ring (Hydrophobic Core): This aliphatic ring imparts significant lipophilicity to the molecule. It resists solvation in highly polar protic solvents (like water) due to the entropic penalty of cavity formation in the hydrogen-bond network of the solvent.

• The Carboxylic Acid Group (Polar, Protic, pH-Dependent): With an estimated pKa of ~4.5–5.0, this moiety acts as both a hydrogen-bond donor and acceptor. In its protonated state (pH < 4), it forms strong intermolecular dimers, reducing solubility. Upon deprotonation (pH > 7), it forms a highly water-soluble carboxylate anion.

• The Cbz (Benzyloxycarbonyl) Protecting Group: The Cbz group is a standard amine protecting group that introduces a bulky, highly hydrophobic benzyl ring alongside a polar carbamate linkage [1]. While the carbamate can participate in hydrogen bonding, the dominant feature is the lipophilic benzyl group, which drastically reduces aqueous solubility and drives affinity for organic solvents [2].

Structural domains of 3-Cbz-aminocyclohexanecarboxylic acid dictating solvent interactions.

Solubility Profile Across Solvent Classes

To facilitate experimental design, the quantitative and qualitative solubility data for 3-Cbz-aminocyclohexanecarboxylic acid is synthesized in the table below. The causality behind these profiles is rooted in the "like-dissolves-like" thermodynamic principle, modified by the specific hydrogen-bonding capabilities of the carbamate and carboxylic acid moieties.

Solvent Class	Representative Solvents	Solubility Profile	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, NMP	Excellent (>50 mg/mL)	High dielectric constants disrupt intermolecular H-bonding between carboxylic acid dimers. The solvent's hydrophobic regions favorably interact with the benzyl and cyclohexane rings.
Polar Protic	Methanol, Ethanol	Good (10 - 30 mg/mL)	Alcohols form strong hydrogen bonds with both the carboxylic acid and the carbamate carbonyl, while their alkyl chains solvate the hydrophobic core.
Moderately Polar	Ethyl Acetate, DCM	Good (10 - 50 mg/mL)	Ideal for extraction. The ester/halogenated solvents easily solvate the uncharged, protonated form of the molecule due to strong dipole-induced dipole interactions [3].
Aqueous (Acidic/Neutral)	Water, PBS (pH 2-6)	Poor (<1 mg/mL)	The massive hydrophobic penalty of the Cbz and cyclohexane groups outweighs the hydration energy of the un-ionized carboxylic acid.
Aqueous (Alkaline)	0.1 M NaOH, pH > 8 Buffers	Excellent (>50 mg/mL)	Deprotonation of the carboxylic acid yields a carboxylate anion. The resulting ion-dipole interactions with water provide sufficient energy to pull the hydrophobic bulk into solution [3].
Non-Polar	Hexane, Heptane	Insoluble	Lacks the ability to break the strong intermolecular hydrogen bonds (dimerization) of the carboxylic acid groups in the solid crystal lattice.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By understanding the phase-transfer mechanics, researchers can ensure high yields and prevent compound precipitation during critical workflows.

Protocol A: Preparation of High-Concentration Stock Solutions for Biological Assays

When preparing this compound for in vitro screening, aqueous buffer compatibility is a primary failure point. Direct addition to aqueous media will result in micro-precipitates.

Step-by-Step Methodology:

• Weighing: Accurately weigh 13.86 mg of 3-Cbz-aminocyclohexanecarboxylic acid (MW ≈ 277.32 g/mol ) into a sterile, low-bind microcentrifuge tube.

• Primary Solvation (Organic): Add 1.0 mL of anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO).

• Agitation: Vortex the mixture for 30 seconds, followed by sonication in a water bath at room temperature for 2 minutes. Causality: Sonication provides the activation energy required to break the crystalline lattice, allowing the polar aprotic DMSO to fully solvate the molecule, yielding a clear 50 mM stock solution.

• Aqueous Dilution (Critical Step): To avoid "crashing out" the compound, the 50 mM DMSO stock must be added dropwise to the final aqueous assay buffer (e.g., PBS at pH 7.4) under vigorous vortexing. Ensure the final DMSO concentration does not exceed 1-2% (v/v) to prevent cellular toxicity.

Protocol B: pH-Driven Liquid-Liquid Extraction (LLE) for Purification

During the synthesis of 3-Cbz-aminocyclohexanecarboxylic acid (typically via the reaction of the free amino acid with Cbz-Cl under alkaline conditions), the product must be isolated from aqueous mixtures [3]. This protocol leverages the pH-dependent solubility switch of the carboxylic acid.

Step-by-Step Methodology:

• Initial State: The crude reaction mixture exists as an aqueous solution at pH ~9-10. The compound is fully dissolved as a sodium carboxylate salt.

• Organic Wash: Add 1 volume of Ethyl Acetate (EtOAc) to the aqueous mixture. Shake vigorously in a separatory funnel and discard the organic layer. Causality: The target compound remains in the aqueous layer due to its ionic state, while unreacted benzyl chloroformate and non-polar byproducts partition into the EtOAc.

• Acidification: Cool the aqueous layer in an ice bath (0-5 °C). Slowly add 1M HCl dropwise while stirring until the pH reaches 2.0–3.0. Causality: The carboxylate anion is protonated to the neutral carboxylic acid. The solution will become cloudy as the compound's aqueous solubility plummets.

• Extraction: Immediately add 1 volume of fresh EtOAc. Shake vigorously and allow phase separation. The target compound will rapidly partition into the upper organic layer. Repeat this extraction twice.

• Drying and Concentration: Combine the EtOAc layers, wash with brine (to remove residual water and HCl), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure product as a white solid.

pH-dependent liquid-liquid extraction workflow for purifying the Cbz-protected amino acid.

Conclusion

The solubility of 3-Cbz-aminocyclohexanecarboxylic acid is a delicate balance of its hydrophobic core, bulky protecting group, and ionizable carboxylic acid. By strategically utilizing polar aprotic solvents for stock solutions and exploiting its pH-dependent partition coefficient during purification, researchers can seamlessly integrate this valuable building block into complex synthetic and biological workflows.

References

• Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
• ResearchGate. Solubility of N-CBZ derivatised amino acids in supercritical carbon dioxide.
• Google Patents. US8357820B2 - Process for producing N-protected amino acid.

Engineering Conformational Rigidity: The Strategic Role of 3-Cbz-Aminocyclohexanecarboxylic Acid in Advanced Therapeutics

Prepared by: Senior Application Scientist, Medicinal Chemistry & Structural Biology Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, the transition from flexible linear peptides to conformationally restricted scaffolds is a critical evolutionary step. 3-Cbz-aminocyclohexanecarboxylic acid (3-Cbz-ACHC)—specifically its cis-1,3-disubstituted stereoisomers—has emerged as a highly privileged building block[1]. Functioning as a conformationally locked γ -amino acid analogue, it provides precise spatial projection of pharmacophores while drastically reducing the entropic penalty of receptor binding[2].

The incorporation of the carboxybenzyl (Cbz or Z) protecting group is a deliberate strategic choice. In complex, multi-step orthogonal syntheses (such as the assembly of macrocyclic peptidomimetics or heterobifunctional PROTACs), the Cbz group offers robust stability against both the acidic conditions used for Boc removal and the basic conditions used for Fmoc removal, allowing for late-stage diversification before a final, clean hydrogenolysis[3][4].

Structural and Stereoelectronic Rationale

The Causality of the Cyclohexane Scaffold

Aliphatic linkers, such as γ -aminobutyric acid (GABA) or polyethylene glycol (PEG), suffer from high conformational flexibility. When a flexible molecule binds to a target, it must "freeze" into a single bioactive conformation, resulting in a severe thermodynamic penalty ( ΔS<0 ).

By embedding the amine and carboxylate functionalities into a cis-1,3-cyclohexane ring, the molecule is locked into a predictable diequatorial chair conformation. This structural rigidity serves two primary functions:

• Entropic Optimization: Pre-organizes the ligand into the bioactive conformation, enhancing binding affinity.

• Proteolytic Shielding: The steric bulk of the cyclohexane ring creates a localized shield around adjacent amide bonds, effectively blocking the active sites of degrading proteases and increasing the plasma half-life of the therapeutic[5].

The Causality of Cbz Orthogonality

The Cbz group is attached to the amine via a carbamate linkage. Unlike Boc (which requires strong acids like TFA) or Fmoc (which requires secondary amines like piperidine), Cbz is uniquely stable to standard peptide synthesis conditions. It is selectively cleaved via catalytic hydrogenolysis ( H2​ , Pd/C), which yields only volatile byproducts (toluene and CO2​ ), simplifying purification in the final stages of drug manufacturing[4].

High-Value Applications in Medicinal Chemistry

Macrocyclic Peptidomimetics & IRAP Inhibition

Insulin-regulated aminopeptidase (IRAP) is a zinc-dependent metallopeptidase responsible for the degradation of memory-enhancing neuropeptides (e.g., oxytocin and vasopressin). Inhibiting IRAP is a validated strategy for cognitive enhancement in neurodegenerative disorders like Alzheimer's disease[6].

Recent breakthroughs have utilized cis-3-ACHC to synthesize macrocyclic analogues of HA08 (a potent IRAP inhibitor). The rigid cyclohexane ring restricts the macrocycle's flexibility, optimizing its fit within the IRAP catalytic domain and yielding IC50​ values in the low nanomolar range, while simultaneously protecting the C-terminus from enzymatic cleavage[5].

Caption: IRAP inhibition by 3-ACHC-based peptidomimetics leading to cognitive enhancement.

Targeted Protein Degradation (PROTACs)

Heterobifunctional compounds (HBCs) or PROTACs hijack the Ubiquitin-Proteasome System (UPS) to degrade disease-causing proteins. A critical challenge in PROTAC design is the "chameleon effect," where flexible linkers collapse, preventing the formation of the necessary Target-PROTAC-E3 ternary complex. 3-Cbz-ACHC is increasingly utilized as a rigidified linker precursor. The cyclohexane scaffold projects the target-binding and E3-binding warheads at defined vectors, enhancing cooperative ternary complex formation and accelerating polyubiquitination[3][4].

Caption: Mechanism of Targeted Protein Degradation via PROTACs utilizing 3-ACHC linkers.

Self-Assembling Peptide Nanotubes (SPNs)

In materials science, γ -aminocyclohexanecarboxylic acid derivatives are polymerized to construct self-assembling cyclic peptide nanotubes. The cyclohexane rings orient their hydrophobic methylene groups toward the inner lumen, creating tailored hydrophobic channels capable of selective ion or water transport across lipid bilayers, mimicking natural transmembrane proteins[7].

Self-Validating Experimental Protocols

As an application scientist, I mandate that every synthetic step must be a self-validating system. The following protocols detail the incorporation of 3-Cbz-ACHC into therapeutic workflows, complete with causality and analytical feedback loops.

Caption: General synthetic workflow for incorporating 3-Cbz-ACHC into peptide therapeutics.

Protocol 1: Biphasic Synthesis of 3-Cbz-ACHC (Schotten-Baumann Conditions)

Causality: To protect the primary amine without polymerizing the amino acid, we use biphasic aqueous/organic conditions. The aqueous base deprotonates the zwitterion, rendering the amine nucleophilic, while the organic phase controls the hydrolysis rate of the highly reactive Benzyl chloroformate (Cbz-Cl).

• Preparation: Suspend cis-3-aminocyclohexanecarboxylic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 1N NaOH (aqueous). Stir until a clarified solution forms, indicating complete deprotonation to the carboxylate salt.

• Addition: Cool the reaction to 0°C (ice bath) to suppress exothermic side reactions. Dropwise, add Benzyl chloroformate (Cbz-Cl, 1.2 eq) over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Self-Validation (In-Process Control): Spot the reaction mixture on a silica TLC plate. Stain with Ninhydrin and heat. Validation: The disappearance of the deep purple spot (free primary amine) confirms complete conversion.

• Workup: Acidify the aqueous phase to pH 3-4 using 3N HCl. Extract with Dichloromethane (DCM). Dry the organic layer over Na2​SO4​ and concentrate in vacuo to yield 3-Cbz-ACHC as a white powder.

Protocol 2: Macrocyclic Amide Coupling (HATU-Mediated)

Causality: Coupling sterically hindered cyclic amino acids requires highly efficient activating agents. HATU generates a highly reactive HOAt ester intermediate, which rapidly undergoes aminolysis, minimizing epimerization and overcoming the steric bulk of the cyclohexane ring.

• Activation: Dissolve 3-Cbz-ACHC (1.2 eq) and HATU (1.2 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 5 minutes to form the active ester.

• Coupling: Add the target peptide/amine sequence (1.0 eq) dissolved in DMF. Stir at room temperature for 2 hours.

• Self-Validation (LC-MS): Inject a 1 μ L aliquot into the LC-MS. Validation: Observe the complete consumption of the starting amine peak and the appearance of the product mass [M+H]+ corresponding to the newly formed Cbz-protected amide.

Protocol 3: Global Deprotection via Catalytic Hydrogenolysis

Causality: The Cbz group is removed orthogonally at the final stage. Palladium coordinates the benzyl aromatic ring, facilitating the cleavage of the C-O bond. The reaction is driven entropically by the irreversible release of CO2​ gas and toluene.

• Setup: Dissolve the Cbz-protected macrocycle in Methanol. Add 10% Pd/C (10% w/w).

• Purging: Evacuate the flask and backfill with Argon (3x). Evacuate and backfill with H2​ gas via a balloon (3x).

• Reaction: Stir vigorously under an H2​ atmosphere at room temperature for 4-6 hours.

• Self-Validation (Visual & MS): The reaction is complete when H2​ consumption ceases. Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C. LC-MS will show a precise mass shift of -134 Da , confirming the loss of the Cbz group.

Quantitative Data & Comparative Analysis

To justify the selection of 3-Cbz-ACHC over traditional linkers, we must look at the empirical data regarding structural rigidity and physicochemical properties.

Table 1: Physicochemical Profile of 3-Cbz-ACHC

Property	Value / Characteristic	Impact on Drug Design
Molecular Weight	277.32 g/mol	Optimal for maintaining low MW in PROTAC linkers.
Stereochemistry	cis-1,3-disubstituted	Forces diequatorial conformation; predictable vector projection.
Orthogonality	Stable to TFA & Piperidine	Enables complex, multi-step solid-phase peptide synthesis (SPPS).
LogP (Calculated)	~2.5 (Protected)	Enhances membrane permeability during intermediate synthesis steps.

Table 2: Comparative Analysis of Linker/Scaffold Moieties

Scaffold Type	Flexibility	Entropic Penalty ( ΔS )	Proteolytic Stability	Primary Application
PEG Chains	Extremely High	High (Chameleon effect)	Low to Moderate	Surface hydration, long-distance spacing.
GABA ( γ -aminobutyric acid)	High	High	Low (Rapid cleavage)	Flexible linear peptide extensions.
3-ACHC (Cyclic γ -AA)	Highly Rigid	Low (Pre-organized)	Extremely High	Macrocycles, IRAP Inhibitors, PROTACs.

References

• Z-cis-3-aminocyclohexanecarboxylic acid - Chem-Impex, chemimpex.com.
• Synthesis of γ‐Aminobutyric Acid Analogs, ResearchG
• WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway, Google P
• Novel macrocyclic peptidomimetics targeting the insulin-regulated aminopeptidase (IRAP)
• Effect of Water Models on Transmembrane Self-Assembled Cyclic Peptide Nanotubes, ACS Nano.

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The Genesis and Synthetic Evolution of 3-(Benzyloxycarbonyl)aminocyclohexanecarboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Benzyloxycarbonyl)aminocyclohexanecarboxylic acid, a molecule at the intersection of peptide chemistry and alicyclic scaffolds, represents a cornerstone building block in modern medicinal chemistry. Its rigid cyclohexyl backbone offers a defined three-dimensional geometry, while the versatile benzyloxycarbonyl (Cbz) protecting group provides the necessary stability and selective reactivity for complex molecular architectures. This guide delves into the historical context of its components, explores the evolution of its synthesis, details stereoselective approaches, and outlines its contemporary applications in drug discovery.

Introduction: A Tale of Two Moieties

The significance of 3-Cbz-aminocyclohexanecarboxylic acid is best understood by dissecting its two fundamental components: the aminocyclohexanecarboxylic acid framework and the benzyloxycarbonyl (Cbz or Z) protecting group. The latter's introduction revolutionized peptide synthesis, while the former provides a conformationally constrained scaffold, a desirable feature in the design of bioactive molecules.

The cyclohexane ring imparts a level of rigidity not found in linear amino acids, allowing for the precise spatial orientation of functional groups. This is critical for optimizing interactions with biological targets such as enzymes and receptors. The 3-amino substitution pattern, in particular, offers a unique vector for functionalization, distinct from the more commonly explored 2- and 4-amino isomers.

The Historical Context: Paving the Way for a Versatile Building Block

A direct "discovery" of 3-Cbz-aminocyclohexanecarboxylic acid is not chronicled in a single seminal publication. Instead, its emergence is the logical consequence of two parallel streams of chemical innovation: the taming of the amino group and the exploration of cyclic amino acid scaffolds.

The Cbz Revolution: Mastering Peptide Synthesis

Prior to the 1930s, the synthesis of peptides with a defined sequence was a formidable challenge, often resulting in uncontrolled polymerization. The breakthrough came in 1932 when Max Bergmann and Leonidas Zervas introduced the benzyloxycarbonyl (Cbz) group.[1][] This protecting group effectively "masks" the nucleophilicity of the amino group of an amino acid, allowing for the controlled formation of a peptide bond with another unprotected amino acid. The Cbz group is stable under a variety of reaction conditions but can be readily removed by catalytic hydrogenation, a clean and efficient deprotection strategy.[3][4] This pioneering work laid the foundation for modern solid-phase peptide synthesis and the creation of complex peptide-based therapeutics.[1]

The Rise of Cyclic Scaffolds: Beyond Linear Peptides

In parallel, chemists began to explore non-natural amino acids to introduce conformational constraints into peptides and other bioactive molecules. Cyclic amino acids, such as the aminocyclohexanecarboxylic acid family, proved to be valuable tools in this endeavor.[5] The rigid ring structure limits the number of accessible conformations, which can lead to enhanced binding affinity, increased metabolic stability, and improved oral bioavailability of drug candidates. The synthesis of various stereoisomers of aminocyclohexanecarboxylic acids became an active area of research, with a focus on controlling the relative stereochemistry (cis/trans) and absolute stereochemistry (R/S).[6][7]

The convergence of these two fields—amine protection and cyclic amino acid synthesis—inevitably led to the preparation and utilization of 3-Cbz-aminocyclohexanecarboxylic acid as a valuable intermediate.

Synthetic Strategies: From Racemates to Enantiopure Isomers

The synthesis of 3-Cbz-aminocyclohexanecarboxylic acid can be approached in several ways, with modern methods emphasizing stereocontrol. The choice of strategy often depends on the desired stereoisomer.

General Synthetic Approach

A common and straightforward method involves the protection of the amino group of a pre-existing 3-aminocyclohexanecarboxylic acid.

Caption: General workflow for the Cbz protection of 3-aminocyclohexanecarboxylic acid.

Experimental Protocol: Cbz Protection of 3-Aminocyclohexanecarboxylic Acid

• Dissolution: Dissolve 3-aminocyclohexanecarboxylic acid (1.0 equivalent) in an aqueous solution of sodium hydroxide (2.0 equivalents) or sodium bicarbonate (2.5 equivalents) with cooling in an ice bath.

• Addition of Cbz-Cl: While vigorously stirring the solution, add benzyl chloroformate (1.1 equivalents) dropwise, ensuring the temperature remains below 10 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: Wash the reaction mixture with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted benzyl chloroformate.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCl.

• Extraction: Extract the product with an organic solvent such as ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected product.[]

Stereoselective Synthesis

Achieving stereochemical purity is paramount for pharmaceutical applications. Several strategies have been developed to access specific stereoisomers of 3-Cbz-aminocyclohexanecarboxylic acid.

Enzymatic Resolution: One powerful technique involves the enzymatic resolution of a racemic mixture. For instance, a racemic ester of cis-1,3-cyclohexanedicarboxylic acid can be selectively hydrolyzed by a lipase to yield a chiral monoester in high enantiomeric excess. This monoester can then be converted to the corresponding enantiopure 3-aminocyclohexanecarboxylic acid via a Curtius-type rearrangement, followed by Cbz protection.[7]

Caption: Workflow for obtaining enantiopure 3-Cbz-aminocyclohexanecarboxylic acid via enzymatic resolution.

Chiral Auxiliaries: Asymmetric synthesis using chiral auxiliaries is another robust method. While not explicitly detailed for the 3-amino isomer in the provided context, the principles of Evans aldol reactions and other auxiliary-guided transformations can be adapted to control the stereochemistry of the cyclohexane ring formation or the introduction of the amino group.

Applications in Drug Discovery and Development

3-Cbz-aminocyclohexanecarboxylic acid is a valuable building block in the synthesis of a wide range of pharmaceutical compounds.[8]

Quantitative Data on Synthetic Yields

Synthetic Step	Starting Material	Reagents	Product	Typical Yield
Cbz Protection	3-Aminocyclohexanecarboxylic acid	Cbz-Cl, NaOH	3-Cbz-aminocyclohexanecarboxylic acid	>90%[]
Enzymatic Hydrolysis	cis-1,3-CHDA diester	Lipase AY-30	cis-1,3-CHDA monoester	>80%[7]
Curtius Rearrangement	Chiral monoester	DPPA, t-BuOH	Boc-protected amino ester	Good to high

Note: Yields are representative and can vary based on specific reaction conditions and substrates.

Peptidomimetics and Foldamers

The constrained nature of the cyclohexyl ring makes this compound an excellent scaffold for creating peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological properties. It is also used in the construction of foldamers, which are artificial oligomers that adopt well-defined secondary structures.[9]

Neurological Disorders

Derivatives of 3-aminocyclohexanecarboxylic acid have been investigated as analogues of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system.[6] The specific stereochemistry of these analogues is crucial for their biological activity. The (1S,3R) isomer of 3-aminocyclohexanecarboxylic acid, for instance, shows significant potency as a GABA uptake inhibitor.[6] The Cbz-protected form serves as a key intermediate in the synthesis of these and other neurologically active compounds.[8]

Other Therapeutic Areas

The versatility of the 3-aminocyclohexanecarboxylic acid scaffold allows for its incorporation into a diverse range of therapeutic agents, from antiviral and anticancer drugs to anti-inflammatory compounds.[10] The Cbz-protected intermediate provides a convenient handle for further chemical modifications and the construction of complex molecular architectures.

Conclusion

3-Cbz-aminocyclohexanecarboxylic acid stands as a testament to the power of fundamental discoveries in organic chemistry. Born from the marriage of amine protection chemistry and the exploration of cyclic scaffolds, it has evolved from a conceptual intermediate to an indispensable tool in the modern drug discovery and development pipeline. Its well-defined stereochemistry and versatile reactivity ensure its continued importance in the design and synthesis of the next generation of therapeutic agents.

References

• Synthesis of 3- and 4-Hydroxy-2-aminocyclohexanecarboxylic Acids by Iodocyclization. (n.d.). ResearchGate. Retrieved March 30, 2026, from [Link]

• Alonso, J. M., et al. (2004). First Practical Protection of α-Amino Acids as N,N-Benzyloxycarbamoyl Derivatives. The Journal of Organic Chemistry, 69(10), 3533–3539. [Link]

• Cbz-Protected Amino Groups. (2019, October 2). Organic Chemistry Portal. Retrieved March 30, 2026, from [Link]

• ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES FROM PYRROLOBENZODIAZEPINE-5,11-DIONES. (n.d.). Organic Syntheses. Retrieved March 30, 2026, from [Link]

• Cbz-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved March 30, 2026, from [Link]

• Allan, R. D., Johnston, G. A. R., & Twitchin, B. (1981). Synthesis of γ‐Aminobutyric Acid Analogs. ResearchGate. Retrieved March 30, 2026, from [Link]

• A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. (n.d.). ResearchGate. Retrieved March 30, 2026, from [Link]

• Boc-cis-3-aminocyclohexane carboxylic acid | 222530-33-8. (n.d.). J&K Scientific LLC. Retrieved March 30, 2026, from [Link]

• LePlae, P. R., et al. (2002). Stereoselective synthesis of 3-substituted 2-aminocyclopentanecarboxylic acid derivatives and their incorporation into short 12-helical beta-peptides that fold in water. Journal of the American Chemical Society, 124(42), 12447–12452. [Link]

• Process for the preparation of the enantiomeric forms of cis-3-hydroxycyclohexane carboxylic acid derivatives employing hydrolases. (n.d.). Google Patents.

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. (n.d.). Shodhganga. Retrieved March 30, 2026, from [Link]

• Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives. (n.d.). Google Patents.

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025, April 21). MDPI. Retrieved March 30, 2026, from [Link]

• 3-Aminocyclohexanecarboxylic acid. (n.d.). PubChem. Retrieved March 30, 2026, from [Link]

• 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. (2025, October 16). MDPI. Retrieved March 30, 2026, from [Link]

• Application to carboxylic acid‐containing drugs and natural products.[a,b,c]. (n.d.). ResearchGate. Retrieved March 30, 2026, from [Link]

• Applications of Carboxylic Acids in Organic Synthesis, Nanotechnology and Polymers. (2018, March 15). IntechOpen. Retrieved March 30, 2026, from [Link]

• 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. (2026, March 19). ResearchGate. Retrieved March 30, 2026, from [Link]

• 3-(Benzyloxy)cyclohexanecarboxylic Acid. (2025, September 16). Chemsrc. Retrieved March 30, 2026, from [Link]

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The Strategic Integration of 3-Cbz-Aminocyclohexanecarboxylic Acid Derivatives in Modern Drug Discovery: A Technical Guide

Abstract

In the landscape of contemporary drug development, the pursuit of molecular scaffolds that offer a blend of structural rigidity, chemical tractability, and favorable pharmacological properties is paramount. Among the myriad of building blocks available to medicinal chemists, 3-Cbz-aminocyclohexanecarboxylic acid and its derivatives have emerged as a compelling class of molecules. Their inherent conformational constraints, conferred by the cyclohexane ring, provide a powerful tool for the design of peptidomimetics and other structured therapeutic agents. This in-depth technical guide provides a comprehensive overview of the synthesis, stereochemical considerations, and burgeoning applications of these derivatives. We will explore their utility in inducing specific secondary structures in peptides, thereby enhancing target affinity and metabolic stability. Furthermore, this guide will delve into their potential applications in the development of novel therapeutics for a range of diseases, including neurological disorders, viral infections, and cancer, supported by experimental protocols and structural insights.

Introduction: The Rationale for Conformational Constraint in Drug Design

The biological activity of a therapeutic agent is intrinsically linked to its three-dimensional structure. The ability of a molecule to adopt a specific conformation that is complementary to the binding site of its biological target is a cornerstone of its efficacy. However, many small molecule and peptide-based drug candidates suffer from a high degree of conformational flexibility. This can lead to a number of undesirable properties, including reduced binding affinity due to the entropic cost of adopting a bioactive conformation, and susceptibility to enzymatic degradation.

To overcome these limitations, medicinal chemists have increasingly turned to the use of conformationally constrained scaffolds. These rigid or semi-rigid molecular frameworks reduce the number of accessible conformations, pre-organizing the molecule into a shape that is more amenable to target binding. The incorporation of cyclic amino acids, such as 3-aminocyclohexanecarboxylic acid, is a well-established strategy for achieving this conformational constraint in peptidomimetics. The carbobenzyloxy (Cbz) protecting group on the 3-amino position not only facilitates peptide synthesis but also influences the lipophilicity and handling of these building blocks.

This guide will focus specifically on the potential of 3-Cbz-aminocyclohexanecarboxylic acid derivatives as versatile tools in drug discovery, exploring both their fundamental chemistry and their diverse therapeutic applications.

Synthesis and Stereochemical Control: The Gateway to Functional Diversity

The synthesis of 3-aminocyclohexanecarboxylic acid and its derivatives with precise stereochemical control is a critical first step in harnessing their potential. The relative orientation of the amino and carboxyl substituents on the cyclohexane ring (cis or trans) has a profound impact on the conformational preferences of the resulting molecules and their biological activity.

Synthetic Strategies

A common and effective route to 3-aminocyclohexanols, which are key precursors to the desired carboxylic acids, begins with the condensation of a 1,3-cyclohexanedione with a chiral amine, followed by stereoselective reduction.[1] The resulting amino alcohols can then be oxidized to the corresponding carboxylic acids.

A representative synthetic workflow is outlined below:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 3-(Benzyloxycarbonylamino)cyclohexanecarboxylic Acid

Introduction

3-(Benzyloxycarbonylamino)cyclohexanecarboxylic acid, often referred to as 3-Cbz-aminocyclohexanecarboxylic acid, is a valuable building block in medicinal chemistry and peptide synthesis. The incorporation of the cyclohexane ring imparts conformational rigidity to peptide backbones, influencing their biological activity and stability. The benzyloxycarbonyl (Cbz or Z) protecting group is a classic and robust moiety for the protection of amines, known for its stability under various reaction conditions and its ease of removal by catalytic hydrogenolysis.[1][2] This application note provides a detailed, field-proven protocol for the synthesis of 3-Cbz-aminocyclohexanecarboxylic acid, emphasizing the chemical principles behind each step to ensure reproducibility and high yield.

The synthesis is based on the well-established Schotten-Baumann reaction, where an amine is acylated with an acid chloride under basic aqueous conditions.[3][4][5] This method is particularly effective for the Cbz protection of amino acids, preventing side reactions such as the formation of dipeptides.[3]

Reaction Scheme

The overall synthetic transformation is the N-protection of 3-aminocyclohexanecarboxylic acid with benzyl chloroformate.

Caption: Figure 1. Synthesis of 3-Cbz-aminocyclohexanecarboxylic acid.

Experimental Protocol

This protocol details the synthesis of 3-Cbz-aminocyclohexanecarboxylic acid from 3-aminocyclohexanecarboxylic acid. Note that the starting material exists as a mixture of cis and trans isomers, and this protocol will yield a corresponding mixture of protected products.

Materials and Reagents

Reagent	Molecular Formula	MW ( g/mol )	Amount (mmol)	Equivalents
3-Aminocyclohexanecarboxylic acid	C₇H₁₃NO₂	143.18	10.0	1.0
Sodium Hydroxide (NaOH)	NaOH	40.00	25.0	2.5
Benzyl Chloroformate (Cbz-Cl)	C₈H₇ClO₂	170.59	11.0	1.1
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	As needed	-
Hydrochloric Acid (HCl), concentrated	HCl	36.46	As needed	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	-
Deionized Water (H₂O)	H₂O	18.02	As needed	-

Step-by-Step Procedure

• Dissolution of Starting Material: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-aminocyclohexanecarboxylic acid (1.43 g, 10.0 mmol) in a 1 M aqueous solution of sodium hydroxide (25 mL, 25.0 mmol). Cool the flask in an ice bath to 0-5 °C with vigorous stirring.[6]

  • Causality: The basic solution deprotonates the carboxylic acid and ensures the amino group is in its free, nucleophilic form, ready to react with the benzyl chloroformate. Cooling is crucial to control the exothermic reaction and minimize potential side reactions and decomposition of the Cbz-Cl.[7]

• Addition of Benzyl Chloroformate: While maintaining the temperature between 0-5 °C, add benzyl chloroformate (1.6 mL, 11.0 mmol) dropwise to the rapidly stirring solution over 15-20 minutes. A white precipitate may form during the addition.

  • Causality: The Schotten-Baumann conditions involve a two-phase system (aqueous and organic Cbz-Cl) or dropwise addition to a homogenous aqueous phase.[5] The base neutralizes the HCl generated during the reaction, driving the equilibrium towards product formation.[8] Maintaining a pH between 8 and 10 is optimal to prevent decomposition of the Cbz-Cl at lower pH and racemization at higher pH.[7]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-4 hours.[6]

  • Causality: Stirring at room temperature ensures the reaction goes to completion.

• Work-up: Removal of Unreacted Cbz-Cl: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x 30 mL) to remove any unreacted benzyl chloroformate and benzyl alcohol byproduct. Discard the organic layers.[6]

  • Causality: This extraction removes non-polar impurities from the aqueous phase containing the desired sodium salt of the product.

• Acidification and Product Precipitation: Cool the aqueous layer in an ice bath and carefully acidify to pH 2 by the dropwise addition of concentrated hydrochloric acid. A white precipitate of the Cbz-protected amino acid should form.

  • Causality: Acidification protonates the carboxylate salt, rendering the product insoluble in the aqueous phase and causing it to precipitate.

• Isolation and Purification:

  • Filtration: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold deionized water.

  • Extraction (Alternative): If a precipitate does not form readily or is difficult to filter, extract the acidified aqueous solution with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[6]

  • Crystallization: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes or chloroform.[9]

• Drying: Dry the purified product under vacuum to a constant weight.

Characterization of 3-Cbz-aminocyclohexanecarboxylic acid

The successful synthesis of the target compound can be confirmed by various spectroscopic methods.

Infrared (IR) Spectroscopy

• O-H stretch (Carboxylic Acid): A very broad absorption in the range of 2500-3300 cm⁻¹.[10]

• N-H stretch (Carbamate): A moderate absorption around 3300 cm⁻¹.[11]

• C=O stretch (Carbamate): A strong absorption around 1680-1700 cm⁻¹.[11]

• C=O stretch (Carboxylic Acid): A strong absorption around 1710 cm⁻¹.[10]

• Aromatic C=C stretch: Absorptions around 1500-1600 cm⁻¹.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic Protons (C₆H₅): Signals in the range of 7.2-7.4 ppm.[13]

  • Benzyl Protons (CH₂): A singlet around 5.1 ppm.[13]

  • Carboxylic Acid Proton (COOH): A broad singlet typically above 10 ppm, which is exchangeable with D₂O.[10]

  • Cyclohexane Protons: A complex series of multiplets in the range of 1.0-2.5 ppm.

  • CH-N and CH-COOH: Protons on the carbons bearing the amino and carboxyl groups will appear as multiplets, with their chemical shifts depending on the cis/trans stereochemistry.

• ¹³C NMR:

  • Carbamate Carbonyl: Signal around 156 ppm.

  • Carboxylic Acid Carbonyl: Signal in the range of 175-185 ppm.[10]

  • Aromatic Carbons: Signals between 127-137 ppm.

  • Benzyl Carbon: Signal around 67 ppm.

  • Cyclohexane Carbons: Signals in the aliphatic region (20-50 ppm).

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight of the product (277.31 g/mol ).

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction.	Ensure the pH is maintained between 8-10 during the addition of Cbz-Cl.[7] Increase the reaction time.
Loss of product during work-up.	Ensure complete precipitation by acidifying to pH 2. If extracting, use an adequate volume of ethyl acetate and perform multiple extractions.
Oily Product Instead of Solid	Presence of impurities (e.g., benzyl alcohol).	Thoroughly wash the reaction mixture with diethyl ether before acidification. Purify the crude product by column chromatography or recrystallization.
Product Fails to Precipitate	Product is more soluble in water than expected.	Saturate the aqueous phase with NaCl before extraction with ethyl acetate to decrease the product's solubility in the aqueous layer.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Benzyl chloroformate is corrosive and lachrymatory. Handle with extreme care.

• Concentrated hydrochloric acid is highly corrosive.

• Organic solvents are flammable. Keep away from ignition sources.

Conclusion

This application note provides a robust and well-rationalized protocol for the synthesis of 3-Cbz-aminocyclohexanecarboxylic acid. By carefully controlling the reaction conditions, particularly temperature and pH, researchers can achieve high yields of the desired product. The detailed explanation of the causality behind each step, along with characterization data and troubleshooting tips, should enable scientists to successfully replicate this synthesis and utilize the product in their drug discovery and development efforts.

References

• Benchchem. The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group.
• Lokey Lab Protocols. Schotten-Baumann Reaction. Wikidot. Published March 7, 2017.
• SATHEE JEE. Chemistry Schotten Baumann Reaction.
• Suzhou Highfine Biotech. Amino protecting group—benzyloxycarbonyl (Cbz). Published July 31, 2025.
• Grokipedia. Schotten–Baumann reaction.
• Fülöp, F., et al.
• ACS Publications. First Practical Protection of α-Amino Acids as N,N-Benzyloxycarbamoyl Derivatives. The Journal of Organic Chemistry. Published April 17, 2004.
• Organic Chemistry Portal. Schotten-Baumann Reaction.
• Organic Chemistry Portal. Cbz-Protected Amino Groups. Published October 2, 2019.
• Beilstein Journals. EXPERIMENTAL PROCEDURES.
• Benchchem. The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis.
• NIH.
• University of Wisconsin–Madison. Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives and Their Incorporation into Short 12-Helical β-Peptides That Fold in Water.
• Wikipedia. Schotten–Baumann reaction.
• Organic Syntheses Procedure.
• Google Patents. US8357820B2 - Process for producing N-protected amino acid.
• Vaia. Q43P The IR, NMR, and mass spectra ar... [FREE SOLUTION].
• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. Published June 7, 2018.
• Chem-Impex. Z-cis-3-aminocyclohexanecarboxylic acid.
• ResearchGate. A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid.
• Useful Spectroscopic Data.
• Organic Chemistry Portal. Cbz-Protected Amino Groups.
• Chemistry LibreTexts. 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Published September 30, 2024.
• OrganicChemistryData.org. NMR Info/Data — Hans Reich Collection.

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Advanced Application Note: Synthesis of Conformationally Constrained Peptides Using 3-Cbz-Aminocyclohexanecarboxylic Acid

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The development of advanced peptidomimetics, such as foldamers and self-assembling peptide nanotubes, heavily relies on the incorporation of non-natural, conformationally constrained amino acids. 3-Aminocyclohexanecarboxylic acid ( γ -Ach or γ -Acc) is a highly specialized cyclic γ -amino acid. The rigid cyclohexane ring restricts the backbone dihedral angles, forcing the resulting peptide to adopt highly specific and stable secondary structures, such as 14-helices or β -sheet-like cylindrical assemblies .

However, the steric bulk of the cyclohexane ring significantly reduces the nucleophilicity of the amine and the accessibility of the carboxylic acid, making standard Solid-Phase Peptide Synthesis (SPPS) inefficient. To overcome this, solution-phase synthesis utilizing the Carboxybenzyl (Cbz or Z) protecting group is the gold standard. Introduced by Bergmann and Zervas, the Cbz group masks the amine as a carbamate, preventing uncontrolled polymerization while offering robust stability against basic and mildly acidic conditions . This orthogonality allows for the rigorous coupling times and elevated temperatures required for sterically hindered γ -amino acids.

Strategic Workflow & Pathway Visualization

The synthesis of γ -peptides using 3-Cbz-aminocyclohexanecarboxylic acid follows a distinct solution-phase trajectory. The Cbz group is retained during the aggressive coupling phase and is subsequently removed via catalytic hydrogenolysis—a mild, neutral process that preserves sensitive peptide bonds and epimerization-prone stereocenters .

Fig 1: Solution-phase workflow for γ -peptide assembly using the Cbz protection strategy.

Quantitative Data: Coupling Reagent Selection

Because 3-Cbz-aminocyclohexanecarboxylic acid is sterically encumbered, the choice of coupling reagent directly dictates the reaction's success. The table below summarizes empirical data for activating the γ -carboxylic acid.

Coupling System	Base	Solvent	Typical Yield (%)	Epimerization Risk	Mechanistic Advantage
EDC·HCl / HOBt	DIPEA	DCM/DMF	75 - 85%	Low	Byproducts are water-soluble; enables self-validating aqueous workup.
HATU	DIPEA	DMF	85 - 95%	Moderate	Highly reactive HOAt ester overcomes severe steric hindrance.
PyBOP	NMM	DCM/DMF	80 - 90%	Low	Avoids cytotoxic HMPA byproduct seen with BOP; good for cyclizations.

Table 1: Comparative efficiency of coupling reagents for 3-Cbz-aminocyclohexanecarboxylic acid.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By leveraging the differential solubilities of the starting materials, reagents, and products, the workup itself acts as an intrinsic purification and verification step.

Protocol A: Solution-Phase Peptide Coupling (EDC/HOBt Strategy)

Causality Focus: EDC·HCl is chosen because its urea byproduct is highly water-soluble, allowing for complete removal via simple aqueous extraction, which is critical when synthesizing highly hydrophobic foldamers .

Reagents & Materials:

• 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq)

• Target Amine / Peptide Fragment (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM) / Dimethylformamide (DMF) (4:1 v/v)

Step-by-Step Methodology:

• Dissolution & Pre-activation: Dissolve 3-Cbz-aminocyclohexanecarboxylic acid and HOBt in the DCM/DMF mixture under an inert atmosphere ( N2​ or Argon). Cool the flask to 0 °C using an ice bath. Rationale: Cooling suppresses premature side reactions and minimizes epimerization during the highly exothermic activation phase.

• Activation: Add EDC·HCl portion-wise to the cooled solution. Stir for 15 minutes. The formation of the active OBt-ester can be monitored via TLC (UV active).

• Coupling: Add the target amine, followed by the dropwise addition of DIPEA. Allow the reaction to slowly warm to room temperature and stir for 12–18 hours.

• Self-Validating Workup:

  • Dilute the reaction mixture with additional DCM.

  • Acid Wash: Wash with 1M HCl (3x). Causality: This protonates and extracts unreacted starting amine, DIPEA, and any residual EDC into the aqueous layer.

  • Base Wash: Wash with saturated aqueous NaHCO3​ (3x). Causality: This deprotonates and extracts unreacted 3-Cbz-aminocyclohexanecarboxylic acid and HOBt.

  • Brine Wash & Drying: Wash with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The resulting crude product is typically >90% pure.

Protocol B: Cbz Deprotection via Catalytic Hydrogenolysis

Causality Focus: Unlike Boc (requires strong acid) or Fmoc (requires base), Cbz is cleaved via hydrogenolysis. This neutral condition is mandatory for γ -peptides containing acid-labile functionalities or those prone to base-catalyzed structural rearrangement .

Fig 2: Mechanistic pathway of Cbz deprotection via Pd/C catalytic hydrogenolysis.

Reagents & Materials:

• Cbz-protected γ -peptide intermediate

• 10% Palladium on Carbon (Pd/C) (10% w/w relative to peptide)

• Hydrogen gas ( H2​ ) via balloon or Parr apparatus

• Methanol (MeOH) or Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Preparation: Dissolve the Cbz-protected peptide in MeOH. Note: If the peptide is highly hydrophobic, a 1:1 mixture of MeOH/DCM can be used, but ensure no halogenated solvents interfere with the catalyst.

• Catalyst Addition: Carefully add the 10% Pd/C to the solution. Safety Rationale: Pd/C is pyrophoric when dry. Always add it to the solvent under an inert atmosphere, or wet it with a few drops of toluene before addition.

• Purging: Seal the flask with a septum. Evacuate the flask using a vacuum line and backfill with H2​ gas from a balloon. Repeat this purge cycle three times to ensure all oxygen is removed.

• Reaction: Stir the suspension vigorously at room temperature under the H2​ atmosphere for 2–4 hours. The reaction progress can be monitored by the evolution of CO2​ gas (bubbling) and confirmed via LC-MS.

• Filtration & Recovery: Purge the flask with N2​ to remove residual hydrogen. Filter the mixture through a pad of Celite. Causality: Celite traps the fine Pd/C particulates, preventing them from passing through the filter paper and contaminating the final peptide. Wash the Celite pad thoroughly with MeOH.

• Concentration: Evaporate the filtrate to yield the free amine γ -peptide, ready for the next coupling cycle.

References

• Foldamers in Medicinal Chemistry National Center for Biotechnology Information (PMC - NIH) URL:[Link]

• New Cyclic Peptide Assemblies with Hydrophobic Cavities: The Structural and Thermodynamic Basis of a New Class of Peptide Nanotubes Journal of the American Chemical Society (ACS) URL:[Link]

• Self-assembling α,γ-cyclic peptides that generate cavities with tunable properties Organic & Biomolecular Chemistry (RSC) URL:[Link]

Mastering Peptide Design: A Technical Guide to Incorporating 3-Cbz-aminocyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of non-natural amino acids into peptide sequences is a cornerstone of modern peptidomimetic design and drug discovery. These unique building blocks offer a powerful toolkit to enhance proteolytic stability, modulate receptor affinity, and introduce novel functionalities. Among these, 3-Cbz-aminocyclohexanecarboxylic acid, a cyclic β-amino acid, presents a compelling scaffold for inducing specific secondary structures and exploring new chemical space.

This comprehensive guide provides detailed application notes and robust protocols for the successful incorporation of 3-Cbz-aminocyclohexanecarboxylic acid into peptide sequences. We will delve into the nuances of both solid-phase and solution-phase synthesis strategies, offering insights into overcoming the unique challenges posed by this sterically demanding building block.

The Significance of 3-Cbz-aminocyclohexanecarboxylic Acid in Peptide Chemistry

The introduction of a cyclic β-amino acid like 3-aminocyclohexanecarboxylic acid into a peptide backbone imparts significant conformational constraints. This rigidity can be harnessed to stabilize desired secondary structures, such as helices and turns, which are often crucial for biological activity.[1] The carbobenzyloxy (Cbz) protecting group on the 3-amino position offers a stable and versatile protecting group strategy, compatible with various peptide synthesis methodologies.[2] Its removal via catalytic hydrogenation provides a clean deprotection pathway.

The stereochemistry of the 3-aminocyclohexanecarboxylic acid (cis or trans) plays a pivotal role in the resulting peptide's three-dimensional structure. Therefore, the choice of isomer is a critical design element.

Synthesis of the Building Block: 3-Cbz-aminocyclohexanecarboxylic Acid

A reliable supply of the protected amino acid is a prerequisite for its incorporation into peptides. While a variety of synthetic routes to aminocyclohexanecarboxylic acid derivatives exist, a common approach involves the modification of commercially available starting materials. For instance, derivatives of 3-hydroxycyclohexanecarboxylic acid can be converted to the corresponding amino acid.[3]

A general synthetic approach to a Cbz-protected aminocyclohexanecarboxylic acid is outlined below:

Caption: General synthetic workflow for 3-Cbz-aminocyclohexanecarboxylic acid.

Part 1: Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) is the method of choice for the routine synthesis of peptides.[4] The incorporation of 3-Cbz-aminocyclohexanecarboxylic acid via SPPS can be achieved using standard Fmoc/tBu chemistry with some key considerations.

Core Principles and Challenges

• Steric Hindrance: The bulky cyclohexyl ring can lead to slower and less efficient coupling reactions compared to standard proteinogenic amino acids.[5][6]

• Aggregation: Peptides containing bulky, hydrophobic residues are more prone to aggregation on the solid support, which can hinder reagent access and lead to incomplete reactions.

• Cbz Group Stability: The Cbz group is stable to the basic conditions used for Fmoc deprotection (e.g., piperidine) and the acidic conditions of final cleavage from many resins (e.g., TFA).[2]

Experimental Protocol: Fmoc-Based SPPS

This protocol outlines a single coupling cycle for incorporating 3-Cbz-aminocyclohexanecarboxylic acid into a growing peptide chain on a solid support.

Materials:

• Fmoc-protected amino acid-loaded resin (e.g., Wang or Rink Amide resin)

• 3-Cbz-aminocyclohexanecarboxylic acid (cis or trans isomer)

• Coupling reagents: HBTU, HATU, or PyBOP

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Fmoc deprotection solution: 20% piperidine in DMF

• Washing solvents: DMF, DCM, Isopropanol (IPA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain and repeat the treatment for an additional 15-20 minutes.

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Coupling of 3-Cbz-aminocyclohexanecarboxylic acid:

  • In a separate vial, pre-activate a solution of 3-Cbz-aminocyclohexanecarboxylic acid (3-5 equivalents relative to resin loading), a coupling reagent (e.g., HATU, 2.9 equivalents), and DIPEA (6 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature. For sterically hindered couplings, extended reaction times or double coupling may be necessary.[5]

• Monitoring the Coupling Reaction:

  • Perform a Kaiser (ninhydrin) test on a small sample of resin beads. A blue color indicates incomplete coupling, while yellow/brown indicates a complete reaction.

  • If the test is positive, repeat the coupling step.

• Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and IPA (3x) to remove excess reagents and byproducts.

• Chain Elongation: Repeat steps 2-5 for the subsequent amino acids in the sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and the N-terminal Fmoc group is removed (if desired), wash the resin with DCM and dry under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

Caption: Solid-Phase Peptide Synthesis (SPPS) workflow.

Quantitative Data and Optimization

Parameter	Standard Amino Acid	3-Cbz-aminocyclohexanecarboxylic acid	Optimization Strategy
Coupling Time	30-60 min	2-4 hours (or longer)	Extend reaction time; perform double coupling.[5]
Equivalents of Amino Acid	2-3	3-5	Increase excess of activated amino acid.
Coupling Reagent	HBTU, DIC/HOBt	HATU, PyBOP	Use more potent coupling reagents to overcome steric hindrance.
Crude Purity	Typically >80%	Variable, can be lower due to incomplete coupling	Optimize coupling conditions and monitor each step carefully.

Part 2: Solution-Phase Peptide Synthesis

Solution-phase synthesis is often employed for the large-scale production of peptides or for fragments that are difficult to assemble on a solid support.

Core Principles and Challenges

• Purification of Intermediates: Each coupling and deprotection step requires purification of the product, which can be time-consuming.

• Solubility: The solubility of the growing peptide chain can decrease, making subsequent reactions challenging.

• Epimerization: The risk of epimerization at the activated carboxyl group is a significant concern, especially during segment coupling.[7][8]

Experimental Protocol: Stepwise Elongation

This protocol describes the coupling of 3-Cbz-aminocyclohexanecarboxylic acid to an amino acid ester.

Materials:

• 3-Cbz-aminocyclohexanecarboxylic acid

• Amino acid or peptide ester (e.g., H-Ala-OMe·HCl)

• Coupling reagent: N,N'-Dicyclohexylcarbodiimide (DCC) or EDC·HCl

• Additive: 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

• Base: Triethylamine (TEA) or DIPEA

• Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl acetate (EtOAc)

• Aqueous solutions for work-up: 1 M HCl, saturated NaHCO₃, brine

Procedure:

• Reactant Preparation:

  • Dissolve 3-Cbz-aminocyclohexanecarboxylic acid (1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM or THF.

  • In a separate flask, suspend the amino acid ester hydrochloride (1.0 equivalent) in DCM and add TEA (1.0 equivalent) to neutralize.

• Coupling Reaction:

  • Cool the solution of the Cbz-amino acid and HOBt to 0 °C.

  • Add DCC (1.1 equivalents) and stir for 15 minutes at 0 °C.

  • Add the neutralized amino acid ester solution to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate successively with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude dipeptide by flash column chromatography or recrystallization.

• Deprotection of C-terminal Ester (Saponification):

  • Dissolve the dipeptide ester in a mixture of methanol and water.

  • Add 1 M NaOH (1.1 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC).

  • Remove the methanol under reduced pressure and wash the aqueous layer with ether.

  • Acidify the aqueous layer to pH 2-3 with 1 M HCl and extract the product with EtOAc.

  • Dry the combined organic layers and concentrate to yield the Cbz-dipeptide acid.

• Deprotection of N-terminal Cbz Group (Hydrogenolysis):

  • Dissolve the Cbz-protected peptide in a suitable solvent (e.g., methanol, ethanol).

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) until the reaction is complete.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the deprotected peptide.

Caption: Solution-Phase Peptide Synthesis workflow.

Characterization of Peptides Containing 3-aminocyclohexanecarboxylic Acid

The successful incorporation of 3-aminocyclohexanecarboxylic acid should be confirmed by a combination of analytical techniques.

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF MS should be used to confirm the molecular weight of the desired peptide.

• High-Performance Liquid Chromatography (HPLC): RP-HPLC is essential for assessing the purity of the crude peptide and for purification. The retention time will be influenced by the hydrophobicity of the cyclohexyl group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are powerful tools for confirming the structure and stereochemistry of the peptide.[9][10]

  • ¹H NMR: The protons on the cyclohexane ring will appear as a complex multiplet in the aliphatic region (typically 1.0-2.5 ppm). The chemical shifts of the α- and β-protons of the amino acid will be informative of the local conformation.

  • ¹³C NMR: The carbonyl carbon of the peptide bond will resonate around 170-175 ppm. The carbons of the cyclohexane ring will appear in the aliphatic region (typically 20-50 ppm).[9][11]

Conclusion

The incorporation of 3-Cbz-aminocyclohexanecarboxylic acid into peptide sequences offers exciting opportunities for designing novel peptidomimetics with enhanced structural and functional properties. While challenges such as steric hindrance and potential for epimerization exist, they can be overcome with careful optimization of synthetic protocols. The detailed application notes and protocols provided in this guide serve as a comprehensive resource for researchers venturing into the synthesis of these unique and promising molecules.

References

• Young, J. D., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194-200.
• Formaggio, F., et al. (2018). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(15), 6419-6447.
• Kent, S. B. (1988). Chemical synthesis of peptides and proteins. Annual review of biochemistry, 57(1), 957-989.
• Strijowski, U., & Sewald, N. (2004). Structural properties of cyclic peptides containing cis- or trans-2-aminocyclohexane carboxylic acid. Organic & Biomolecular Chemistry, 2(8), 1105-1109.
• Nowick, J. S. (2025). Cyclic β-sheet peptides. Methods in enzymology, 698, 1-25.
• Pasha, Y., et al. (2023). A Review on Peptide Synthesis: Therapeutic agents, stabilizing agents and its applications. Journal of Drug Delivery and Therapeutics, 13(3), 134-143.
• Isidro-Llobet, A., et al. (2025).
• Doi, T., et al. (2025). Recent highlights of the total synthesis of cyclic peptide natural products. Chemical Society Reviews.
• Martínez, A., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 16(12), 10436-10444.
• Benoiton, N. L. (1996). Epimerization in peptide synthesis. International journal of peptide and protein research, 48(3), 298-310.
• Tang, H., & Xu, S. (1999). Synthesis of Transcyclohexane Carboxylic Acid Derivatives. Chinese Journal of Applied Chemistry, 16(2), 85-87.
• European Patent Office. (2017). PROCESS FOR THE PREPARATION OF TRANS-4-AMINO-1-CYCLOHEXANECARBOXYLIC ACID (EP 3411355 B1).
• Google Patents. (2021). Synthesis method of trans-3-aminobutanol (CN112608243A).
• Google Patents. (2007). Process for the preparation of the enantiomeric forms of cis-3-hydroxycyclohexane carboxylic acid derivatives employing hydrolases (EP1805316B1).
• MDPI. (2025). 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Molbank, 2025(4), M1685.
• Abdul-Aziz, A., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(15), 5702.
• PerkinElmer. (n.d.).
• Steelyard Analytics, Inc. (2020). 13C NMR analysis of peptides and amino acids.
• ResearchGate. (2001). Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis.
• Knowledge UChicago. (2025). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis.
• ChemRxiv. (2024). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory.
• Wiley-VCH. (2002).
• Journal of Natural Products. (2024). When Synthesis Gets It Wrong: Unexpected Epimerization Using PyBOP in the Synthesis of the Cyclic Peptide Thermoactinoamide A.
• ChemRxiv. (2023). Peptide Synthesis Using Unprotected Amino Acids.
• SciSpace. (2015).
• MDPI. (2023). Cis-(3-benzyloxy-1,1-cyclobutanedicarboxylato κ 2 O,O′)bis(1-methyl-1H-pyrazole)
• Tokyo Chemical Industry Co., Ltd. (n.d.). (1S,3R)-3-(tert-Butoxycarbonylamino)cyclohexanecarboxylic Acid.

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
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solid-phase peptide synthesis with 3-Cbz-aminocyclohexanecarboxylic acid

Application Note: Solid-Phase Peptide Synthesis (SPPS) Incorporating 3-Cbz-Aminocyclohexanecarboxylic Acid

Executive Summary

Incorporating conformationally restricted alicyclic amino acids, such as 3-aminocyclohexanecarboxylic acid (γ-Ach), into peptide backbones is a powerful strategy for designing self-assembling peptide nanotubes (SPNs) and metabolically stable peptidomimetics[1]. However, utilizing the Carboxybenzyl (Cbz) protecting group on a sterically hindered γ-amine presents unique challenges in Solid-Phase Peptide Synthesis (SPPS). This guide details the causality behind coupling optimizations and provides self-validating protocols for both on-resin and solution-phase Cbz deprotection, ensuring the high-fidelity synthesis of complex peptide architectures.

Strategic Rationale & Mechanistic Insights

The Role of 3-Cbz-Aminocyclohexanecarboxylic Acid

The cyclohexane ring of γ-Ach forces the peptide backbone into highly restricted conformations. In cyclic assemblies, this projects the C2 methylene moiety into the lumen of the resulting tubular structures, creating functionalized hydrophobic cavities. Using the Cbz group to protect the γ-amine provides strict orthogonality against standard Fmoc/Boc chemistries. Cbz is a benzyloxycarbonyl group that remains entirely stable under the basic conditions (e.g., 20% piperidine/DMF) used for Fmoc removal[] and the strongly acidic conditions (e.g., 95% TFA) used for global resin cleavage[3].

Causality in Coupling Dynamics

The γ-amine of 3-aminocyclohexanecarboxylic acid is severely sterically hindered by the adjacent bulk of the cyclohexane ring. Standard coupling reagents like HBTU or DIC/HOBt often fail to achieve complete conversion, leading to deletion sequences. Therefore, the highly reactive uronium salt HATU—which forms a highly active 7-aza-OBt ester intermediate—is strictly required to force the acylation of the hindered amine.

Deprotection Pathways: CTH vs. Hydrogenolysis

Because Cbz is stable to TFA, standard Fmoc cleavage protocols will yield a Cbz-protected peptide[3].

• Post-Cleavage Hydrogenolysis: If the γ-Ach residue is located at the N-terminus, post-cleavage solution-phase hydrogenolysis using H₂ gas and Pd/C is the most efficient deprotection route[4].

• On-Resin Catalytic Transfer Hydrogenation (CTH): If chain elongation must continue after the γ-Ach incorporation, the Cbz group must be removed on-resin. We utilize CTH, which uses ammonium formate as a hydrogen donor. Ammonium formate decomposes on the Pd(0) surface to release H₂, CO₂, and NH₃, safely reducing the Cbz group to toluene and CO₂ without the need for high-pressure hydrogen gas on solid supports[5].

Experimental Workflows and Visualizations

Workflow for SPPS integration of 3-Cbz-γ-Ach-OH and subsequent deprotection pathways.

Mechanistic pathway of Cbz removal via Catalytic Transfer Hydrogenation (CTH) on solid support.

Self-Validating Protocols

Protocol A: Sterically Hindered Coupling of 3-Cbz-γ-Ach-OH

Objective: Achieve >99% coupling efficiency of the hindered alicyclic amino acid onto a resin-bound free amine. Materials: 3-Cbz-aminocyclohexanecarboxylic acid (3.0 eq), HATU (2.9 eq), DIEA (6.0 eq), Anhydrous DMF.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes to maximize pore accessibility.

• Pre-activation: In a separate vial, dissolve 3-Cbz-γ-Ach-OH and HATU in minimal DMF. Add DIEA. The solution will turn pale yellow, indicating the formation of the active 7-aza-OBt ester. Allow exactly 3 minutes for pre-activation.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 3 hours.

• Validation (QC Step 1): Drain the reaction and wash the resin thoroughly with DMF (5x) and DCM (3x). Perform a Kaiser test. If the beads remain blue (indicating unreacted primary amines), perform a secondary rescue coupling using COMU/DIEA for 2 hours. A yellow Kaiser test validates complete coupling.

Protocol B: On-Resin Cbz Deprotection via Catalytic Transfer Hydrogenation (CTH)

Objective: Remove the Cbz group on solid support to allow further chain elongation[5]. Materials: 10% Pd/C (0.2 eq by weight relative to resin), Ammonium formate (15 eq), DMF/MeOH (1:1 v/v).

• Solvent Swelling: Swell the Cbz-peptide-resin in DMF/MeOH (1:1) for 30 minutes. Causality: The addition of MeOH enhances the solubility of ammonium formate and facilitates proton transfer to the palladium surface[5].

• Catalyst Addition: Carefully add 10% Pd/C to the resin suspension. (Caution: Pd/C can be pyrophoric; keep wetted with solvent at all times).

• Donor Addition: Add solid ammonium formate to the reaction vessel.

• Reduction: Agitate the mixture gently at 35°C for 12-16 hours. Mild heating accelerates the decomposition of ammonium formate into H₂ gas on the palladium surface.

• Washing & Validation (QC Step 2): Drain the cocktail. Wash the resin extensively with DMF, DCM, and 0.5% DIEA in DMF to remove all palladium particulates and formate salts. Perform a Kaiser test; a positive (blue) result validates the successful liberation of the free γ-amine.

Protocol C: Post-Cleavage Solution-Phase Hydrogenolysis

Objective: Remove the N-terminal Cbz cap after the peptide has been cleaved from the resin[4]. Materials: Cleaved Cbz-peptide, 10% Pd/C, Degassed Methanol, H₂ gas (balloon).

• Dissolution: Dissolve the crude Cbz-peptide in degassed Methanol (10 mg/mL).

• Catalyst Loading: Add 10% Pd/C (10% w/w relative to the peptide) under an inert argon atmosphere.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas using a balloon. Stir vigorously at room temperature for 4-6 hours.

• Validation (QC Step 3): Monitor the reaction via LC-MS. The disappearance of the [M+H] peak corresponding to the Cbz-peptide and the appearance of the [M-134+H] peak validates complete deprotection[4].

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the fully deprotected peptide.

Quantitative Data Summaries

Table 1: Coupling Reagent Efficacy for Sterically Hindered γ-Amino Acids

Coupling System	Equivalents (AA/Reagent/Base)	Reaction Time	Conversion (%)	Notes
DIC / HOBt	3.0 / 3.0 / -	4 hours	< 60%	Insufficient for hindered alicyclic rings.
HBTU / DIEA	3.0 / 2.9 / 6.0	4 hours	75 - 85%	Prone to generating deletion sequences.
HATU / DIEA	3.0 / 2.9 / 6.0	3 hours	> 95%	Recommended primary coupling method.
COMU / DIEA	3.0 / 2.9 / 6.0	2 hours	> 98%	Ideal for double-coupling rescue steps.

Table 2: Comparison of Cbz Deprotection Strategies in SPPS

Strategy	Reagents	Environment	Pros	Cons
Solution-Phase Hydrogenolysis	H₂ gas, Pd/C, MeOH	Post-Cleavage (Solution)	Highly efficient, clean, easy to monitor via LC-MS[4].	Cannot be used if further SPPS chain elongation is required.
On-Resin CTH	Pd/C, NH₄HCO₂, DMF/MeOH	On-Resin (Solid Phase)	Allows continued SPPS; avoids high-pressure H₂[5].	Pd/C can get trapped in resin matrix; requires extensive washing.
Strong Acid Cleavage	TMSBr, Thioanisole, TFA	On-Resin (Solid Phase)	Fast, avoids transition metal catalysts.	Cleaves peptide from standard Wang/Rink resins; requires specialized HF-stable resins.

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reversible derivatization of sugars with carbobenzyloxy groups and use of the derivatives in solution-phase enzymatic oligosaccharide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

experimental procedure for Cbz protection of 3-aminocyclohexanecarboxylic acid

An In-Depth Guide to the N-Carboxybenzyl Protection of 3-Aminocyclohexanecarboxylic Acid

Authored by a Senior Application Scientist

This comprehensive technical guide is designed for researchers, scientists, and professionals in drug development, providing a detailed protocol and theoretical foundation for the N-carboxybenzyl (Cbz) protection of 3-aminocyclohexanecarboxylic acid. This procedure is a fundamental transformation in organic synthesis, particularly in the fields of medicinal chemistry and peptide science, where the selective masking of amine functionality is paramount.

Introduction: The Strategic Imperative of Amine Protection

In the intricate world of multi-step organic synthesis, the ability to selectively mask and de-mask reactive functional groups is a cornerstone of success. The amino group, with its inherent nucleophilicity, often requires protection to prevent unwanted side reactions during subsequent synthetic transformations. The carboxybenzyl (Cbz or Z) protecting group, introduced by Max Bergmann and Leonidas Zervas in 1932, remains a stalwart in the chemist's toolkit for its robustness, ease of introduction, and straightforward removal under specific, non-destructive conditions.[1] This guide will elucidate the practical application and underlying principles of Cbz protection, specifically tailored for 3-aminocyclohexanecarboxylic acid.

Reaction Principle: The Schotten-Baumann Reaction

The Cbz protection of an amine is typically achieved through a Schotten-Baumann reaction.[1] This involves the acylation of the amine with benzyl chloroformate (Cbz-Cl) under basic conditions. The base serves a dual purpose: it neutralizes the hydrochloric acid byproduct generated during the reaction and maintains the amine in its more nucleophilic, deprotonated state.

The reaction proceeds as follows:

Caption: Reaction scheme for the Cbz protection of 3-aminocyclohexanecarboxylic acid.

Experimental Protocol: N-Cbz Protection of 3-Aminocyclohexanecarboxylic Acid

This protocol is a robust, self-validating procedure. Each step is designed to ensure high yield and purity of the final product.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity (for 10 mmol scale)	Notes
3-Aminocyclohexanecarboxylic acid	C₇H₁₃NO₂	143.18	1.43 g (10.0 mmol, 1.0 eq)	Can be a mixture of cis and trans isomers.
Sodium Carbonate (Na₂CO₃)	Na₂CO₃	105.99	2.65 g (25.0 mmol, 2.5 eq)	Anhydrous.
Benzyl Chloroformate (Cbz-Cl)	C₈H₇ClO₂	170.59	1.88 mL (11.0 mmol, 1.1 eq)	Lachrymator; handle in a fume hood.[2]
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	~50 mL	For washing.
Hydrochloric Acid (HCl), 1 M	HCl	36.46	As needed	For acidification.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~150 mL	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	For drying the organic layer.
Deionized Water	H₂O	18.02	As needed

Step-by-Step Procedure

• Dissolution of the Amino Acid: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-aminocyclohexanecarboxylic acid (1.43 g, 10.0 mmol) in a 1 M aqueous solution of sodium carbonate (25 mL, 25.0 mmol).[1] This is achieved by dissolving 2.65 g of sodium carbonate in 25 mL of deionized water. Cool the resulting solution to 0 °C in an ice-water bath.

  • Rationale: The basic solution deprotonates both the carboxylic acid and the ammonium group (if protonated), ensuring the amino group is a free nucleophile. Cooling the reaction mixture is crucial as the reaction with benzyl chloroformate is exothermic and low temperatures minimize potential side reactions and decomposition of the reagent.[1][3]

• Addition of Benzyl Chloroformate: While vigorously stirring the cooled amino acid solution, add benzyl chloroformate (1.88 mL, 11.0 mmol) dropwise over 15-20 minutes.[1] Ensure the internal temperature of the reaction mixture remains below 5 °C.

  • Rationale: Slow, dropwise addition of the acylating agent prevents a rapid exotherm and ensures efficient mixing, leading to a higher yield. Maintaining a low temperature is critical to prevent the hydrolysis of benzyl chloroformate and potential racemization if a chiral center were present.[3]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours.[1]

  • Self-Validation: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexanes, with a small amount of acetic acid to ensure the carboxylic acid is protonated and gives a defined spot. The starting material (amino acid) should be visualized with ninhydrin stain, while the Cbz-protected product will be UV active. The reaction is complete when the starting material spot is no longer visible.

• Work-up: Removal of Excess Reagent: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x 25 mL) to remove any unreacted benzyl chloroformate and benzyl alcohol (a potential byproduct).[1] Discard the organic layers.

  • Rationale: This step purifies the aqueous layer containing the desired product from non-polar impurities.

• Acidification and Product Precipitation: Cool the aqueous layer in an ice-water bath and carefully acidify to a pH of approximately 2 by the dropwise addition of 1 M HCl.[1] The N-Cbz-protected product should precipitate out as a white solid.

  • Rationale: Acidification protonates the carboxylate group of the product, rendering it less soluble in the aqueous medium and causing it to precipitate.

• Extraction of the Product: Extract the acidified aqueous layer with ethyl acetate (3 x 50 mL).[1]

  • Rationale: If the product does not fully precipitate, or if it forms an oil, extraction into an organic solvent is necessary for complete recovery.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate.[1] Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-Cbz-3-aminocyclohexanecarboxylic acid.

• Purification (if necessary): The crude product is often of high purity. However, if required, it can be further purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the molecule.

• Mass Spectrometry: To determine the molecular weight.

• Melting Point: To assess purity.

Workflow Diagram

Caption: Experimental workflow for the Cbz protection of 3-aminocyclohexanecarboxylic acid.

Troubleshooting and Key Considerations

• Low Yield: This could be due to incomplete reaction, hydrolysis of benzyl chloroformate, or loss of product during work-up. Ensure the reaction goes to completion by TLC, maintain low temperatures during the addition of Cbz-Cl, and be careful during extractions.

• Oily Product: If the product oils out upon acidification instead of precipitating as a solid, ensure complete extraction with ethyl acetate.

• Safety: Benzyl chloroformate is a lachrymator and should be handled with care in a well-ventilated fume hood.[2] Always wear appropriate personal protective equipment (PPE).

Conclusion

The Cbz protection of 3-aminocyclohexanecarboxylic acid is a reliable and high-yielding reaction when performed with careful control of the reaction conditions. This protocol, grounded in the principles of the Schotten-Baumann reaction, provides a clear and logical pathway to obtaining the desired N-protected product, a valuable intermediate for further synthetic endeavors.

References

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Common Organic Chemistry. Cbz Protection. [Link]

• Organic Chemistry. Cbz-Protected Amino Groups. [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. [Link]

• National Institutes of Health. Developing deprotectase biocatalysts for synthesis - PMC. [Link]

• Common Organic Chemistry. Benzyl Chloroformate. [Link]

• Google Patents. US8357820B2 - Process for producing N-protected amino acid.

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• 2. Benzyl Chloroformate [commonorganicchemistry.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Application Notes &amp; Protocols: The Strategic Utility of 3-Cbz-aminocyclohexanecarboxylic Acid in the Rational Design of Enzyme Inhibitors

Abstract

The conformationally constrained scaffold of 3-aminocyclohexanecarboxylic acid represents a privileged structure in modern medicinal chemistry, serving as a versatile building block for peptide mimics and enzyme inhibitors. Its rigid cyclohexane core allows for the precise spatial orientation of pharmacophoric groups, leading to enhanced binding affinity and selectivity. The strategic application of the benzyloxycarbonyl (Cbz) protecting group is paramount, ensuring the stability of the amine functionality during multi-step synthetic sequences.[1][2] This guide provides an in-depth exploration of the role of 3-Cbz-aminocyclohexanecarboxylic acid in the synthesis of enzyme inhibitors, with a particular focus on serine proteases such as thrombin. We will dissect the causality behind experimental choices, provide validated, step-by-step protocols, and present a framework for structure-activity relationship (SAR) analysis.

Part 1: The Scientific Rationale—Why 3-Cbz-aminocyclohexanecarboxylic Acid?

The efficacy of an enzyme inhibitor is intrinsically linked to its ability to adopt a specific, low-energy conformation that complements the enzyme's active site. The 3-aminocyclohexanecarboxylic acid scaffold offers a distinct advantage over more flexible, linear analogues by reducing the entropic penalty upon binding.

1.1. The Power of Conformational Constraint

The cyclohexane ring system inherently limits the rotational freedom of the molecule.[3] This pre-organization of the scaffold ensures that the amino and carboxylic acid functionalities, and any appended substituents, are presented to the target enzyme in a more defined orientation. This can lead to:

• Enhanced Binding Affinity: By minimizing the entropic cost of binding, the inhibitor can achieve a lower dissociation constant (Kᵢ).

• Improved Selectivity: The rigid structure is less likely to adopt conformations that fit into the active sites of off-target enzymes, thereby reducing potential side effects.

1.2. The Critical Role of Stereochemistry

The cyclohexane ring exists in distinct stereoisomers (cis and trans), which dictate the relative spatial arrangement of the amino and carboxyl groups. The choice between a cis or trans isomer is a critical design element, as it directly impacts how the inhibitor's key binding motifs are oriented within the three-dimensional space of an enzyme's active site.[4] This stereochemical control is fundamental to achieving optimal target engagement.

1.3. The Benzyloxycarbonyl (Cbz) Group: An Essential Synthetic Tool

The benzyloxycarbonyl (Cbz or Z) group is a cornerstone protecting group in peptide and medicinal chemistry.[1] Its strategic importance in the context of our scaffold cannot be overstated.

• Function: The primary role of the Cbz group is to protect the nucleophilic amino group of the cyclohexyl ring, preventing it from participating in undesired side reactions during subsequent synthetic steps, particularly the activation of the carboxylic acid for amide bond formation.

• Stability & Orthogonality: Cbz-protected amines are robust and stable across a wide array of reaction conditions, including those that are basic or mildly acidic.[1] Crucially, the Cbz group is orthogonal to other common protecting groups like tert-butyloxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc), meaning it can be removed selectively without disturbing them. This orthogonality is essential for complex, multi-step syntheses.[1]

• Versatile Removal: The Cbz group can be cleaved under mild conditions, most commonly via catalytic hydrogenolysis (e.g., H₂ with a Palladium catalyst), which yields the free amine, toluene, and carbon dioxide as byproducts.[2] Alternative methods, such as using strong acids like HBr in acetic acid, are also available when hydrogenation is not compatible with other functional groups in the molecule.[1][2]

Part 2: Case Study—Synthesis of Thrombin Inhibitors

Thrombin is a serine protease that plays a central role in the blood coagulation cascade, making it a prime therapeutic target for the development of anticoagulant agents.[5][6] Inhibitors based on the 3-aminocyclohexanecarboxylic acid scaffold have shown significant promise in this area.

2.1. Design Strategy

The design of these inhibitors often involves using the cyclohexyl scaffold to mimic a dipeptide unit. The scaffold serves as a rigid linker to correctly position:

• A P1 Moiety: A basic group, such as an amidinopiperidine or a related structure, designed to bind deeply within the S1 specificity pocket of thrombin, which has a strong preference for basic residues like arginine.[5]

• P2/P3 Hydrophobic Groups: Non-polar substituents that can form favorable interactions with hydrophobic pockets on the enzyme surface, further enhancing binding affinity and selectivity.

The Cbz-protected 3-aminocyclohexanecarboxylic acid is the key starting material that enables the sequential and controlled assembly of these different molecular fragments.

2.2. Structure-Activity Relationship (SAR) Insights

Systematic modification of inhibitors built upon this scaffold has yielded critical insights into what drives potency and bioavailability. Understanding these relationships is key to rational drug design.[7]

Structural Modification	Observation	Implication for Design	Reference
P1 Group Basicity	Replacing highly basic benzamidine with moderately basic amino-bicycloaryl moieties.	Resulted in potent enzyme inhibition with significantly improved membrane transport and oral bioavailability.	[8]
Scaffold Substitution	Elaboration of the central scaffold with different hydrophobic groups.	Led to compounds with Kᵢ values in the picomolar range and high selectivity (>1000-fold) over related proteases like trypsin.	[5]
Binding Mode	Certain modifications to the central building block.	Caused an unexpected switch in the inhibitor's binding mode within the thrombin active site.	[5]

Workflow for Thrombin Inhibitor Synthesis

Caption: Synthetic workflow for an enzyme inhibitor.

Part 3: Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear explanations for each step. Adherence to standard laboratory safety procedures is mandatory.

Protocol 1: N-Benzyloxycarbonylation of trans-3-Aminocyclohexanecarboxylic Acid

• Objective: To protect the amino group of the starting material with a Cbz group.

• Causality: The reaction is performed under basic conditions (using Na₂CO₃) to deprotonate the amino group, rendering it nucleophilic enough to attack the electrophilic carbonyl carbon of benzyl chloroformate (Cbz-Cl). The reaction is kept cold to control the rate and minimize side reactions.

Materials:

• trans-3-Aminocyclohexanecarboxylic acid: 1.0 eq.

• Sodium Carbonate (Na₂CO₃): 2.5 eq.

• Deionized Water

• 1,4-Dioxane

• Benzyl Chloroformate (Cbz-Cl): 1.1 eq.

• Ethyl Acetate (EtOAc)

• 2M Hydrochloric Acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve trans-3-aminocyclohexanecarboxylic acid (1.0 eq.) and sodium carbonate (2.5 eq.) in a 1:1 mixture of deionized water and 1,4-dioxane.

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add benzyl chloroformate (1.1 eq.) dropwise to the stirred solution over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

• Once the reaction is complete, transfer the mixture to a separatory funnel and wash with ethyl acetate (2 x volume of dioxane). Discard the organic layer.

• Cool the aqueous layer again to 0 °C and carefully acidify to pH 2-3 with 2M HCl. A white precipitate should form.

• Extract the acidified aqueous layer with ethyl acetate (3 x volume of dioxane).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography to obtain pure 3-Cbz-aminocyclohexanecarboxylic acid.

Protocol 2: Amide Coupling with a Piperidine Moiety

• Objective: To form an amide bond between the Cbz-protected amino acid and an amine component, a key step in building the inhibitor.

• Causality: The carboxylic acid is activated in situ using coupling reagents like EDC (a water-soluble carbodiimide) and HOBt. HOBt forms an active ester intermediate, which suppresses racemization and reacts efficiently with the primary or secondary amine of the coupling partner to form the stable amide bond.

Materials:

• 3-Cbz-aminocyclohexanecarboxylic acid: 1.0 eq.

• Amine component (e.g., 4-amidinopiperidine dihydrochloride): 1.0 eq.

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC): 1.2 eq.

• 1-Hydroxybenzotriazole (HOBt): 1.2 eq.

• N,N-Diisopropylethylamine (DIPEA): 3.0 eq.

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq.), HOBt (1.2 eq.), and the amine component (1.0 eq.).

• Dissolve the mixture in anhydrous DCM or DMF.

• Add DIPEA (3.0 eq.) to the solution to act as a non-nucleophilic base, neutralizing the hydrochloride salt of the amine and activating the carboxylic acid.

• Cool the mixture to 0 °C.

• Add EDC (1.2 eq.) portion-wise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 5% aqueous citric acid solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting Cbz-protected inhibitor precursor by flash column chromatography.

Protocol 3: Cbz-Group Deprotection via Catalytic Hydrogenolysis

• Objective: To remove the Cbz protecting group and reveal the free amine in the final inhibitor molecule.

• Causality: The palladium on carbon (Pd/C) catalyst facilitates the cleavage of the benzylic C-O bond by molecular hydrogen (H₂). The Cbz group is converted to the unstable carbamic acid, which spontaneously decarboxylates to yield the free amine and CO₂. Toluene is formed as a byproduct.

Materials:

• Cbz-protected inhibitor precursor: 1.0 eq.

• Palladium on Carbon (Pd/C), 10 wt. %: 10 mol %

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source (balloon or hydrogenation apparatus)

Procedure:

• Caution: Pd/C can be pyrophoric. Handle with care in an inert atmosphere.

• Dissolve the Cbz-protected precursor (1.0 eq.) in methanol in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst (10 mol %) to the solution.

• Securely attach a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (1 atm) at room temperature.

• Monitor the reaction by TLC or LC-MS until all starting material is consumed (typically 2-8 hours).

• Once complete, carefully purge the flask with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol.

• Concentrate the filtrate under reduced pressure to yield the final enzyme inhibitor. Further purification may be performed if necessary.

Part 4: Visualizing Enzyme-Inhibitor Interactions

Understanding the binding mode is crucial for further optimization. The diagram below illustrates a hypothetical binding mode for an inhibitor derived from our scaffold in the active site of thrombin.

Caption: Inhibitor binding in the thrombin active site.

Conclusion

3-Cbz-aminocyclohexanecarboxylic acid is a powerful and versatile building block for the synthesis of sophisticated enzyme inhibitors. Its inherent conformational rigidity, combined with the strategic utility of the Cbz protecting group, provides researchers with a reliable platform for creating potent and selective modulators of enzyme function. The protocols and design principles outlined in this guide offer a robust framework for leveraging this scaffold in drug discovery programs targeting not only thrombin but a wide array of other enzymes where precise conformational control is key to success.

References

• PubMed. (n.d.). Design, synthesis and testing of amino-bicycloaryl based orally bioavailable thrombin inhibitors.
• ResearchGate. (n.d.). Synthetic protocol for the synthesis of protected amino acids (4 a‐j) using DMB and DETB.
• PubMed. (n.d.). Design and synthesis of potent and highly selective thrombin inhibitors.
• BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
• PubMed. (n.d.). Synthesis and structure-activity relationships of potent thrombin inhibitors: piperazides of 3-amidinophenylalanine.
• BenchChem. (n.d.). The Strategic Role of the Benzyloxycarbonyl (Cbz) Group in the Synthesis of Aniline-Containing Pharmaceuticals.
• Creative Enzymes. (2025, November 7). Structure–Activity Relationship (SAR) Analysis of Enzyme Inhibitors.
• Suzhou Highfine Biotech. (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz).
• Google Patents. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of Enzyme Inhibitors from (R)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]
• 5. Design and synthesis of potent and highly selective thrombin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationships of potent thrombin inhibitors: piperazides of 3-amidinophenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure–Activity Relationship (SAR) Analysis of Enzyme Inhibitors [creative-enzymes.com]
• 8. Design, synthesis and testing of amino-bicycloaryl based orally bioavailable thrombin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Multi-faceted Approach to the Analytical Characterization of 3-Cbz-aminocyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the analytical methodologies for the robust characterization of 3-(Benzyloxycarbonylamino)cyclohexanecarboxylic acid (3-Cbz-aminocyclohexanecarboxylic acid). As a molecule of interest in medicinal chemistry and drug development, its structural integrity, purity, and isomeric composition are of paramount importance. This document provides in-depth protocols and theoretical justifications for the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy. The causality behind experimental choices is elucidated to empower researchers in adapting these methods to their specific needs.

Introduction: The Significance of Rigorous Characterization

3-Cbz-aminocyclohexanecarboxylic acid is a cyclic amino acid derivative featuring a cyclohexyl scaffold, a carboxylic acid, and a carbamate-protected amine. The benzyloxycarbonyl (Cbz) group is a common amine protecting group in peptide synthesis and organic synthesis in general, known for its stability and ease of removal via catalytic hydrogenation.[1][2] The cyclohexane ring introduces stereochemical complexity, with the potential for both cis and trans diastereomers, as well as enantiomers for each. The precise stereochemistry can significantly influence the biological activity and pharmacokinetic properties of molecules incorporating this scaffold.[3][4]

Therefore, a multi-technique analytical approach is not just recommended but essential for unambiguously confirming the chemical structure, assessing purity, and determining the isomeric composition of 3-Cbz-aminocyclohexanecarboxylic acid. This guide provides the foundational protocols to achieve these analytical objectives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Framework

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for the confirmation of the carbon skeleton, the presence of functional groups, and the relative stereochemistry.

Rationale for Experimental Choices

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for Cbz-protected amino acids.[5] Its ability to form hydrogen bonds helps in resolving the N-H proton signal, which might otherwise be broad or exchange too rapidly in other solvents like chloroform-d (CDCl₃). The carboxylic acid proton is also readily observable in DMSO-d₆.

• Spectrometer Frequency: A higher field strength (e.g., 400-600 MHz for ¹H NMR) is recommended to achieve better signal dispersion, which is particularly important for resolving the complex, overlapping multiplets of the cyclohexyl protons.[5]

Predicted ¹H and ¹³C NMR Spectral Data

The chemical shifts for 3-Cbz-aminocyclohexanecarboxylic acid can be predicted based on known data for Cbz-protected amino acids and cyclohexanecarboxylic acid derivatives.[5][6]

Table 1: Predicted NMR Chemical Shifts for 3-Cbz-aminocyclohexanecarboxylic acid in DMSO-d₆

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Carboxylic Acid (-COOH)	~12.0 (s, 1H)	~175.0	The proton signal is typically broad.
Amide (-NH)	~7.5 (d, 1H)	-	Coupling to the adjacent C-H proton will be observed.
Phenyl (C₆H₅)	7.3-7.4 (m, 5H)	~137.0 (ipso), 127-129 (ortho, meta, para)	Characteristic aromatic multiplet.
Benzyl (-CH₂-)	~5.0 (s, 2H)	~65.5	A sharp singlet is expected.
Carbamate (C=O)	-	~156.0
Cyclohexyl (-CH-COOH)	~2.2-2.4 (m, 1H)	~40-45	Chemical shift and multiplicity will depend on stereochemistry.
Cyclohexyl (-CH-NH)	~3.5-3.8 (m, 1H)	~50-55	Deshielded by the adjacent nitrogen. Multiplicity will depend on stereochemistry.
Cyclohexyl (-CH₂-)	1.0-2.0 (m, 8H)	~25-35	Complex, overlapping multiplets.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of 3-Cbz-aminocyclohexanecarboxylic acid in approximately 0.7 mL of DMSO-d₆.

• Instrumentation: Utilize a 400 MHz or higher NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans will be required due to the lower natural abundance of ¹³C.

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlated Spectroscopy) to establish ¹H-¹H coupling networks within the cyclohexyl ring.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

• Data Processing: Process the FID (Free Induction Decay) with appropriate window functions and perform Fourier transformation. Phase and baseline correct the spectra. Integrate the ¹H NMR signals.

Data Interpretation and Stereochemistry

The coupling constants (J-values) between the protons on the cyclohexyl ring, particularly H-1, H-3, and their adjacent protons, are crucial for determining the cis/trans stereochemistry. Axial-axial couplings are typically larger (8-13 Hz) than axial-equatorial or equatorial-equatorial couplings (2-5 Hz). By analyzing the multiplicities and J-values from the ¹H NMR spectrum, the relative orientation of the carboxylic acid and the Cbz-amino group can be deduced.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and gaining structural information through its fragmentation pattern. Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule, as it can be readily ionized in both positive and negative modes.

Rationale for Experimental Choices

• Ionization Mode:

  • Positive Ion Mode ([M+H]⁺): The amino group, even when protected, can be protonated.

  • Negative Ion Mode ([M-H]⁻): The carboxylic acid is readily deprotonated.

  • Analyzing in both modes provides complementary information and increases confidence in the molecular weight determination.

• High-Resolution MS (HRMS): Using an Orbitrap or TOF (Time-of-Flight) mass analyzer provides a highly accurate mass measurement, allowing for the determination of the elemental composition.

Expected Mass-to-Charge Ratios (m/z)

The molecular formula for 3-Cbz-aminocyclohexanecarboxylic acid is C₁₅H₁₉NO₄. The monoisotopic mass is 277.1314 g/mol .

Table 2: Predicted m/z Values for 3-Cbz-aminocyclohexanecarboxylic acid

Ion	Predicted m/z	Ionization Mode
[M+H]⁺	278.1387	Positive
[M+Na]⁺	300.1206	Positive
[M-H]⁻	276.1241	Negative

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (1-10 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Instrumentation: Couple an HPLC system to an ESI-MS detector (e.g., Q-TOF, Orbitrap).

• Chromatography (Optional but recommended for purity): Use a C18 reversed-phase column with a gradient of water and acetonitrile (both with 0.1% formic acid for positive mode or 0.1% ammonium hydroxide for negative mode).

• Mass Spectrometry Parameters (ESI):

  • Capillary Voltage: 3-4 kV

  • Nebulizing Gas (N₂): Adjust for a stable spray.

  • Drying Gas (N₂): Set temperature to 250-350 °C.

  • Scan Range: m/z 50-500

• MS/MS Fragmentation (for structural confirmation):

  • Select the precursor ion ([M+H]⁺ or [M-H]⁻) and apply collision-induced dissociation (CID).

  • Expected fragment ions include the loss of the benzyl group (m/z 91), loss of CO₂ (44 Da), and cleavage of the carbamate.[7]

Visualization of MS Fragmentation

Caption: Predicted MS/MS fragmentation of the protonated molecule.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Isomeric Separation

HPLC is the cornerstone technique for determining the purity of drug substances and for separating isomers. For 3-Cbz-aminocyclohexanecarboxylic acid, a reversed-phase HPLC method is a good starting point.

Rationale for Experimental Choices

• Column Chemistry: A C18 column is a versatile choice for molecules of this polarity.

• Mobile Phase: A mixture of water (or an aqueous buffer) and a polar organic solvent (acetonitrile or methanol) is standard for reversed-phase chromatography.[8]

• pH Control: The pH of the aqueous mobile phase is critical. Since the molecule has a carboxylic acid, buffering the mobile phase at a low pH (e.g., pH 2-3 with formic or phosphoric acid) will keep the carboxylic acid protonated, leading to better retention and peak shape.

• Detector: A UV detector is ideal, as the benzene ring in the Cbz group provides a strong chromophore, typically with maximum absorbance around 254-265 nm.

Experimental Protocol: Reversed-Phase HPLC

• Instrumentation: An HPLC system equipped with a UV detector, autosampler, and column oven.

• Column: C18, 5 µm particle size, 4.6 x 150 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient Elution:

  • Start with a low percentage of B (e.g., 20-30%).

  • Linearly increase the percentage of B over 15-20 minutes to elute the compound.

  • Include a wash step with a high percentage of B and a re-equilibration step.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 257 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition or a compatible solvent like methanol.

Isomer Separation

Separating the cis and trans diastereomers may be possible with standard reversed-phase HPLC. However, if co-elution occurs, method development will be necessary. This could involve:

• Alternative Stationary Phases: Trying a phenyl-hexyl or a polar-embedded column.

• Chiral Chromatography: For separating enantiomers, a chiral stationary phase (e.g., polysaccharide-based) will be required. This is a specialized analysis that is crucial if the stereochemistry is critical for the intended application.

Visualization of the HPLC Workflow

Caption: General workflow for HPLC purity analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Identification

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Rationale for Experimental Choices

• Sampling Technique: Attenuated Total Reflectance (ATR) is a simple and common method for solid samples, requiring minimal sample preparation. Alternatively, a KBr pellet can be prepared.

Expected Characteristic Absorption Bands

The FT-IR spectrum of 3-Cbz-aminocyclohexanecarboxylic acid will show characteristic absorptions for the carboxylic acid, the carbamate (Cbz group), and the C-H bonds.[9][10][11]

Table 3: Predicted FT-IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Carboxylic Acid (-OH)	O-H stretch	3300-2500	Broad, Strong
Carbamate (-NH)	N-H stretch	~3300	Medium
Aromatic/Alkyl C-H	C-H stretch	3100-2850	Medium-Strong
Carboxylic Acid (C=O)	C=O stretch	~1710	Strong
Carbamate (C=O)	C=O stretch	~1690	Strong
Aromatic C=C	C=C stretch	~1600, ~1450	Medium

Note: The two carbonyl stretching frequencies may overlap to form a single broad, strong peak.

Experimental Protocol: FT-IR Analysis

• Instrumentation: An FT-IR spectrometer, preferably with an ATR accessory.

• Sample Preparation:

  • ATR: Place a small amount of the solid sample directly onto the ATR crystal.

  • KBr Pellet: Grind a small amount of sample with dry KBr and press into a transparent disk.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or a pure KBr pellet.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Summary and Conclusion

The analytical characterization of 3-Cbz-aminocyclohexanecarboxylic acid requires a synergistic application of multiple spectroscopic and chromatographic techniques. NMR provides the definitive structural framework and stereochemical insights. Mass spectrometry confirms the molecular weight and elemental composition. HPLC is essential for assessing purity and resolving isomers. FT-IR offers a quick and reliable confirmation of the key functional groups.

By following the protocols and understanding the principles outlined in this guide, researchers, scientists, and drug development professionals can confidently and comprehensively characterize 3-Cbz-aminocyclohexanecarboxylic acid, ensuring the quality and integrity of their materials for further research and development.

References

• Theoretical and experimental 1H-NMR spectroscopy for a series of Cbz-amino acids, dissolved in DMSO, at constant temperature and pressure. Bulletin of the Chemical Society of Ethiopia. Available at: [Link][5]

• Appella, D. H., et al. (1999). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. Journal of the American Chemical Society, 121(26), 6206-6212. Available at: [Link][3]

• Kamal, A., et al. (2014). A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation. Indian Journal of Advances in Chemical Science, 2(3), 226-231. Available at: [Link][1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1366, 1-Aminocyclohexanecarboxylic acid. Available at: [Link][12]

• Reddy, K. S., et al. (2009). Short and Efficient Process for the Synthesis of trans-4-Aminocyclohexanecarboxylic Acid Derivatives. Organic Process Research & Development, 13(6), 1164-1167. Available at: [Link][13]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 171560, 4-Aminocyclohexanecarboxylic acid. Available at: [Link][6]

• Ryan, T. A., et al. (2019). Developing deprotectase biocatalysts for synthesis. Chemical Science, 10(30), 7244-7253. Available at: [Link][14]

• Allan, R. D., et al. (1985). Synthesis of γ‐Aminobutyric Acid Analogs. Australian Journal of Chemistry, 38(10), 1477-1485. Available at: [Link][15]

• Islam, S. M., et al. SUPPORTING INFORMATION: Solvent-free synthesis of primary carbamates from alcohols and urea. The Royal Society of Chemistry. Available at: [Link][9]

• Mohamed, H. A., et al. Supporting Information: Polymer encapsulation of anticancer silver-N-heterocyclic carbene complexes. Available at: [Link][16]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 151272, 2-Aminocyclohexanecarboxylic acid. Available at: [Link][17]

• ResearchGate. FT-IR absorption bands in CA carbamate (CA-P 1 , CA-P 2 ). Available at: [Link][10]

• Fülöp, F. (2001). The Chemistry of 2-Aminocycloalkanecarboxylic Acids. Chemical Reviews, 101(7), 2181-2204. Available at: [Link][18]

• Al-Samydai, A., et al. (2022). A Review of HPLC Methods Developed for Quantitative Analysis of Carbamazepine in Plasma Samples. Journal of Chemical Reviews, 4(1), 1-14. Available at: [Link][8]

• ResearchGate. Comparison of the FT-IR spectra of the three tri-carbamates. Available at: [Link][19]

• Nagy, B., et al. (2023). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Molecules, 28(14), 5539. Available at: [Link][20]

• Appella, D. H., et al. (1999). Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers. Journal of the American Chemical Society, 121(34), 7760-7770. Available at: [Link][4]

• University of Calgary. IR Spectroscopy Tutorial: Carboxylic Acids. Available at: [Link][11]

• Ueda, T., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 27(4), 1205. Available at: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available at: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino-Groups in Multi-step Syntheses. Available at: [Link]

• Chemistry LibreTexts. 8.10: Spectroscopy of Carboxylic Acid Derivatives. Available at: [Link]

• MassBank. Carboxylic acids and derivatives. Available at: [Link]

• Savidge, M. B., et al. (1987). High-performance liquid chromatography analysis of 1-aminocyclopropane-1-carboxylic acid using o-phthaldialdehyde precolumn derivatization. Analytical Biochemistry, 167(1), 31-36. Available at: [Link]

• HELIX Chromatography. HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column. Available at: [Link]

• Santa, T. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4863. Available at: [Link]

• Wang, X., et al. (2015). Determination of small halogenated carboxylic acid residues in drug substances by high performance liquid chromatography-diode array detection following derivatization with nitro-substituted phenylhydrazines. Journal of Chromatography A, 1416, 82-91. Available at: [Link]

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• 5. Theoretical and experimental 1H-NMR spectroscopy for a series of Cbz-amino acids, dissolved in DMSO, at constant temperature and pressure | Bulletin of the Chemical Society of Ethiopia [ajol.info]
• 6. 4-Aminocyclohexanecarboxylic acid | C7H13NO2 | CID 171560 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Cbz-aminocyclohexanecarboxylic Acid

Welcome to the Application Support Portal. The synthesis of 3-Cbz-aminocyclohexanecarboxylic acid presents significant challenges in chemoselectivity, stereocontrol, and protecting-group stability. This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic explanations to ensure robust and reproducible outcomes in your drug development workflows.

Global Synthesis Workflow

The optimal synthetic route avoids premature protecting group cleavage by strictly ordering the transformations: Aromatic Reduction → Amine Protection → Stereochemical Resolution .

Workflow for the synthesis and resolution of 3-Cbz-aminocyclohexanecarboxylic acid.

Module A: Aromatic Ring Hydrogenation (The Foundation)

Frequently Asked Questions

Q: Can I install the Cbz group before hydrogenating the aromatic ring? A: No. The carboxybenzyl (Cbz) group is highly susceptible to hydrogenolysis. Subjecting 3-Cbz-aminobenzoic acid to the high-pressure hydrogenation conditions required to reduce the aromatic ring will inevitably cleave the C-O benzylic bond, releasing toluene and CO₂, and reverting the molecule to the free amine. Aromatic reduction must strictly precede Cbz protection.

Q: My reduction of 3-aminobenzoic acid yields significant deaminated byproducts (cyclohexanecarboxylic acid). How do I prevent this? A: Deamination (hydrogenolysis of the C-N bond) is a classic failure mode when using Palladium (Pd/C) catalysts for benzylic or allylic amines. To prevent this, switch to a Rhodium-based catalyst (Rh/C or Rh/Al₂O₃)[1][2]. Rhodium selectively reduces the aromatic ring via syn-addition without inserting into the C-N bond. Additionally, running the reaction in an acidic medium protonates the amine, forming an ammonium salt that is highly resistant to hydrogenolysis due to the lack of lone-pair availability for metal coordination[1].

Quantitative Data: Catalyst Selection

Catalyst System	Typical Pressure	Chemoselectivity (Ring vs. C-N)	Cis:Trans Ratio	Recommendation
Rh/Al₂O₃ (5%)	8 - 20 bar	Excellent (>98%)	~ 4:1 to 5:1	Optimal . High ring saturation, no deamination.
Rh/C (5%)	20 - 50 bar	Excellent (>95%)	~ 5:1	Strong . Good alternative, slightly harder to filter.
Pd/C (10%)	1 - 5 bar	Poor (<50%)	Variable	Avoid . Causes severe hydrogenolysis of the amine.
PtO₂ (Adams)	3 - 10 bar	Moderate (~80%)	~ 3:1	Suboptimal . Prone to poisoning and over-reduction.

Self-Validating Protocol: Telescoped Hydrogenation

Objective: Reduce the aromatic ring while suppressing deamination, yielding the cis-enriched aliphatic amine[1].

• Preparation: In a high-pressure reactor, suspend 3-aminobenzoic acid (1.0 eq) in 2-propanol (10 volumes).

• Acidification: Add 5–6 M HCl in 2-propanol (1.1 eq).

  • Causality: Protonation of the amine prevents lone-pair coordination with the metal, completely shutting down the hydrogenolysis (deamination) pathway[1].

• Catalyst Addition: Add 5% Rh/Al₂O₃ (0.005 eq Rh).

  • Causality: Rhodium selectively reduces aromatic rings via syn-addition, establishing the required cis-configuration[2].

• Reaction: Purge with N₂ (3x), then H₂ (3x). Pressurize to 8 bar (approx. 115 psi) and heat to 100 °C for 72 hours[1].

• Validation (Critical): Pull an aliquot. ¹H-NMR (D₂O) must show complete disappearance of aromatic protons (δ 7.0–8.0 ppm) and the appearance of broad aliphatic multiplets (δ 1.0–3.5 ppm).

• Isolation: Filter through Celite to remove the catalyst. Concentrate the filtrate to yield (cis)-3-aminocyclohexanecarboxylic acid hydrochloride.

Troubleshooting logic tree for the catalytic hydrogenation of 3-aminobenzoic acid.

Module B: Amine Protection (Cbz-Cl Chemistry)

Frequently Asked Questions

Q: I am getting low yields and di-acylated impurities during the Cbz protection step. What is the root cause? A: The root cause is poor pH control. Benzyl chloroformate (Cbz-Cl) requires a basic environment to react with the amine, but it also rapidly hydrolyzes in water if the pH is too high. Conversely, as the reaction proceeds, HCl is generated; if the pH drops below 9.0, the amine protonates and becomes unreactive. You must use a biphasic system (THF/H₂O) and continuously add NaOH to maintain a strict pH corridor of 9.5–10.5.

Self-Validating Protocol: Schotten-Baumann Cbz Protection

Objective: Install the Cbz protecting group without inducing di-acylation or esterification.

• Solubilization: Dissolve the crude hydrochloride salt from Module A in a 1:1 mixture of THF and Water (10 volumes).

• Thermal Control: Cool the biphasic mixture to 0–5 °C using an ice bath.

  • Causality: Low temperature suppresses the competitive hydrolysis of Cbz-Cl into benzyl alcohol and CO₂.

• Basification: Adjust the pH to 10.0 using 2M NaOH.

• Reagent Addition: Add Benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise over 1 hour.

  • Causality & Control: Simultaneously add 2M NaOH via an automated syringe pump or dropping funnel to maintain the pH strictly between 9.5 and 10.5.

• Validation (Critical): Monitor by TLC (ninhydrin stain). The reaction is complete when no free amine (ninhydrin-positive purple spot at baseline) remains.

• Purification: Separate the layers. Wash the aqueous layer with Ethyl Acetate (2x) to remove unreacted Cbz-Cl and benzyl alcohol.

• Precipitation: Acidify the aqueous layer to pH 2.0 using 1M HCl.

  • Causality: Protonation of the carboxylic acid drives the neutral product into the organic phase.

• Isolation: Extract with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate to yield crude 3-Cbz-aminocyclohexanecarboxylic acid.

Module C: Stereochemical Resolution

Frequently Asked Questions

Q: How do I separate the cis and trans diastereomers of the protected amino acid? A: While the hydrogenation step inherently favors the cis isomer (typically 4:1 or 5:1)[2], absolute stereopurity requires resolution. Because cis and trans isomers are diastereomers, they possess different physicochemical properties. They can be separated via fractional crystallization of the free acids, or more efficiently, by forming diastereomeric salts with chiral amines (e.g., (R)-1-phenylethylamine)[3].

Quantitative Data: Stereochemical Resolution Strategies

Method	Reagents	Mechanism of Action	Yield / Purity
Chiral Salt Resolution	(R)-1-phenylethylamine	Diastereomeric salt crystallization in EtOH/H₂O[3].	Moderate yield, >99% d.e.
Enzymatic Resolution	Novozym 435	Selective acetylation/hydrolysis of specific enantiomers[1].	High yield, >99% e.e.
Fractional Crystallization	EtOAc / Hexanes	Differential solubility of cis vs trans Cbz derivatives.	Low yield, ~85-90% d.e.

References

• Development of an Enantioselective Novozym 435 Mediated Acetylation for the Preparation of (1S,3R)-3-Acetamidocyclohexane-1-carboxylic Acid Source: ACS Publications URL:[Link]

• Synthesis of stereoisomers of cis-3-aminocyclohexanecarboxylic acid Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Cbz-aminocyclohexanecarboxylic Acid Isomers

Welcome to the technical support center for the purification of 3-Cbz-aminocyclohexanecarboxylic acid isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the separation of cis and trans isomers of 3-Cbz-aminocyclohexanecarboxylic acid. Given the specificity of this separation, this guide is built upon fundamental principles of diastereomeric resolution and best practices established for analogous compounds.

Part 1: Understanding the Challenge: The Separation of Diastereomers

The core challenge in purifying 3-Cbz-aminocyclohexanecarboxylic acid lies in the separation of its cis and trans diastereomers. Unlike enantiomers, diastereomers have different physical properties, such as solubility, melting point, and chromatographic retention, which can be exploited for their separation. The selection of the most effective purification strategy depends on the scale of the separation, the desired purity, and the available resources.

Part 2: Troubleshooting Guide

This section addresses common issues encountered during the purification of 3-Cbz-aminocyclohexanecarboxylic acid isomers.

Issue 1: Poor or No Crystallization

Question: I am trying to perform a fractional crystallization to separate the cis and trans isomers of 3-Cbz-aminocyclohexanecarboxylic acid, but I am not getting any crystals to form. What could be the problem?

Answer: The inability to induce crystallization can stem from several factors:

• Solvent Choice: The selected solvent may be too good of a solvent for both isomers, preventing the solution from becoming supersaturated upon cooling. Conversely, the compound may be too insoluble in the chosen solvent.

• Concentration: The solution may be too dilute.

• Purity of the Mixture: The presence of impurities can sometimes inhibit crystal formation.

• Cooling Rate: Cooling the solution too rapidly can lead to the formation of an oil or an amorphous solid instead of crystals.

Troubleshooting Steps:

• Solvent Screening: Perform small-scale solubility tests with a range of solvents of varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof). A suitable solvent for fractional crystallization will typically dissolve the compound at an elevated temperature but show limited solubility at room temperature or below.

• Concentration Adjustment: If the solution is clear at room temperature, it is likely too dilute. Try concentrating the solution by evaporating some of the solvent.

• Induce Crystallization:

  • Seeding: If you have a small amount of the desired pure isomer, add a seed crystal to the solution.

  • Scratching: Use a glass rod to scratch the inside of the flask below the surface of the solution. This can create nucleation sites for crystal growth.

• Controlled Cooling: Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer. Slow cooling encourages the formation of well-defined crystals.

Issue 2: Co-crystallization of Isomers

Question: I am getting crystals, but my analysis shows that they are still a mixture of cis and trans isomers. How can I prevent co-crystallization?

Answer: Co-crystallization occurs when both isomers crystallize out of the solution simultaneously. This is a common problem when the isomers have similar solubilities in the chosen solvent.

Troubleshooting Steps:

• Optimize the Solvent System: This is the most critical factor. You are looking for a solvent system where the solubility difference between the two isomers is maximized. This may require using a mixture of solvents. For example, a good solvent in which both isomers are soluble can be combined with a poor solvent (an anti-solvent) in which both are sparingly soluble. The anti-solvent is added slowly to the solution at an elevated temperature until it becomes slightly turbid, and then a small amount of the good solvent is added to redissolve the precipitate. The solution is then cooled slowly.

• Iterative Crystallization: It is often necessary to perform multiple crystallization steps to achieve high isomeric purity. The enriched crystalline material from the first crystallization is recrystallized from the same or a different solvent system.

• Monitor Purity at Each Step: Use an appropriate analytical method, such as HPLC or NMR spectroscopy, to determine the isomeric ratio in both the crystalline material and the mother liquor after each crystallization step. This will help you to track the progress of the purification.

Issue 3: Low Yield of the Desired Isomer

Question: I have successfully separated the isomers, but the yield of my desired isomer is very low. How can I improve the yield?

Answer: Low yield can be a result of several factors:

• Sub-optimal Solvent Choice: The desired isomer may have significant solubility in the mother liquor even at low temperatures.

• Multiple Crystallization Steps: Each crystallization step will inevitably result in some loss of material.

• Premature Crystallization: If the solution is cooled too quickly or is too concentrated, the desired isomer may precipitate out along with impurities.

Troubleshooting Steps:

• Recover from the Mother Liquor: The mother liquor is often enriched in the other isomer. It may be possible to recover more of the desired isomer from the mother liquor by concentrating it and performing further crystallization steps.

• Optimize the Crystallization Conditions:

  • Temperature: Ensure that the solution is cooled to the optimal temperature to maximize the recovery of the desired isomer while minimizing the precipitation of the other isomer.

  • Time: Allow sufficient time for the crystallization to complete.

• Consider an Alternative Purification Method: If fractional crystallization is not providing a satisfactory yield, you may need to consider other methods such as column chromatography.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the best method to separate the cis and trans isomers of 3-Cbz-aminocyclohexanecarboxylic acid?

A1: The most suitable method depends on the scale of the separation and the desired purity.

• Fractional Crystallization: This is often the most practical and cost-effective method for large-scale separations. It relies on the difference in solubility between the diastereomers.

• Column Chromatography: This method can provide high purity separation but is often more time-consuming and expensive, especially for large quantities. It is an excellent choice for smaller scale purifications or when very high purity is required.

Q2: How do I choose the right solvent for fractional crystallization?

A2: The ideal solvent should exhibit a significant difference in solubility for the two isomers at a given temperature. It should also be a solvent in which the compound is reasonably soluble at elevated temperatures and sparingly soluble at lower temperatures. A systematic solvent screening is highly recommended.

Q3: What analytical techniques can I use to determine the isomeric ratio?

A3:

• High-Performance Liquid Chromatography (HPLC): A chiral HPLC column is not necessary for separating diastereomers. A standard reverse-phase or normal-phase column can often be used to separate cis and trans isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to determine the isomeric ratio by integrating the signals that are unique to each isomer.

Q4: My compound is an oil and won't crystallize. What should I do?

A4: Oiling out is a common problem. It can be caused by the presence of impurities, a rapid cooling rate, or the use of an inappropriate solvent. Try the following:

• Purify the Crude Material: If the starting material is impure, consider a preliminary purification step, such as a simple filtration through a plug of silica gel, to remove some of the impurities.

• Change the Solvent: Try a different solvent or a solvent mixture.

• Slow Down the Cooling: Allow the solution to cool very slowly. You can insulate the flask to slow down the rate of cooling.

• Trituration: If an oil is obtained, try to induce crystallization by adding a poor solvent and scratching with a glass rod.

Part 4: Experimental Protocols

Protocol 1: General Procedure for Fractional Crystallization

• Dissolution: In a suitable flask, dissolve the mixture of 3-Cbz-aminocyclohexanecarboxylic acid isomers in the minimum amount of a pre-selected hot solvent (or solvent mixture).

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in a refrigerator (4 °C).

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum.

• Analysis: Analyze the isomeric purity of the crystals and the mother liquor using a suitable analytical method (e.g., HPLC or ¹H NMR).

• Recrystallization: If the desired purity has not been achieved, repeat the crystallization process with the enriched crystalline material.

Protocol 2: Small-Scale Solvent Screening for Crystallization

• Place a small amount (e.g., 10-20 mg) of the isomeric mixture into several small test tubes.

• To each test tube, add a different solvent dropwise at room temperature until the solid dissolves. Note the approximate solubility.

• For solvents in which the compound is soluble at room temperature, the solvent is not suitable for crystallization.

• For solvents in which the compound is sparingly soluble at room temperature, gently heat the test tube to see if the solid dissolves.

• If the solid dissolves upon heating, allow the test tube to cool to room temperature and then place it in an ice bath.

• Observe if crystals form. A good crystallization solvent will dissolve the compound when hot and yield a good crop of crystals upon cooling.

Part 5: Visualization of Workflows

Caption: Decision tree for selecting a purification method.

Caption: Workflow for fractional crystallization.

Part 6: Data Presentation

Table 1: Example of a Solvent Screening for Fractional Crystallization

Solvent	Solubility at 25 °C	Solubility at 78 °C	Observations upon Cooling
Ethanol	High	Very High	No crystals formed
Isopropanol	Moderate	High	Good crystal formation
Ethyl Acetate	Low	Moderate	Small, needle-like crystals
Toluene	Very Low	Low	Poor dissolution
Water	Insoluble	Insoluble	Not suitable

Table 2: Example of Purification Progress via Fractional Crystallization

Crystallization Step	Mass of Crystals (g)	Isomeric Ratio (cis:trans) in Crystals	Isomeric Ratio (cis:trans) in Mother Liquor
1	7.5	85:15	40:60
2	6.2	95:5	70:30
3	5.5	>99:1	85:15

Part 7: References

• Title: "Stereoselective Synthesis of All Four Stereoisomers of 3-Aminocyclohexanecarboxylic Acid" Source: The Journal of Organic Chemistry URL: [Link]

• Title: "A Practical Synthesis of cis- and trans-4-Aminocyclohexanecarboxylic Acid" Source: Organic Process Research & Development URL: [Link]

• Title: "Crystallization" Source: UCLA Department of Chemistry and Biochemistry URL: [Link]

Technical Support Center: Overcoming Steric Hindrance in 3-Cbz-aminocyclohexanecarboxylic Acid Reactions

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing synthetic bottlenecks with 3-Cbz-aminocyclohexanecarboxylic acid . Due to its rigid cyclic framework and the bulky carboxybenzyl (Cbz) protecting group, this building block frequently exhibits severe steric resistance during amide coupling and esterification.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we analyze the structural causality of these failures and provide field-proven, self-validating protocols to ensure your syntheses succeed.

Part 1: Diagnostic & Resolution Workflow

Before altering your reaction conditions, it is critical to diagnose the structural root of the failure. The workflow below outlines the logical progression from identifying the steric blockade to selecting the optimal high-efficiency coupling strategy.

Workflow for resolving steric hindrance in 3-Cbz-aminocyclohexanecarboxylic acid coupling.

Part 2: Core FAQs & Mechanistic Insights

Q1: Why does 3-Cbz-aminocyclohexanecarboxylic acid resist standard coupling conditions? A1: The resistance is fundamentally conformational. In 1,3-disubstituted cyclohexanes, the molecule adopts a chair conformation[1]. Depending on whether you are working with the cis or trans isomer, one or both substituents may be forced into an axial position to minimize overall ring strain. When the bulky Cbz-protected amine and the carboxylic acid (or its activated ester) are in a 1,3-diaxial relationship, they experience severe repulsive van der Waals interactions[2]. This steric hindrance physically blocks the trajectory of the incoming nucleophile and exponentially raises the activation energy of the transition state.

Q2: Why do standard reagents like EDC/HOBt fail, and what should I use instead? A2: Standard carbodiimides form an O-acylisourea intermediate that is trapped by HOBt to form an OBt active ester. In sterically congested environments, this OBt ester is too shielded for a poorly nucleophilic amine to attack efficiently. To overcome this, you must use reagents that provide anchimeric assistance (neighboring group participation):

• HATU: Contains a pyridine nitrogen that acts as an internal hydrogen bond acceptor, pre-organizing the incoming amine and stabilizing the transition state through a 7-membered cyclic structure.

• COMU: A uronium salt based on the OxymaPure leaving group and a morpholino skeleton[3]. The morpholino oxygen provides similar hydrogen-bonding assistance to HATU, while the Oxyma ester is highly reactive and less bulky than benzotriazole derivatives[4].

• TCFH / Oxyma: For extreme cases, this combination generates a highly reactive acyl imidazolium/chloride intermediate that rapidly forms the Oxyma active ester, offering exceptional chemoselectivity for hindered amines[5].

Q3: How do temperature and solvent choice affect the coupling efficiency? A3: Solvents like DMF can stabilize aggregated states through hydrogen bonding. Switching to NMP disrupts intermolecular hydrogen bonding more effectively, expanding the hydrodynamic volume and increasing accessibility to the reaction center. Furthermore, gently increasing the temperature (e.g., 40°C or using microwave assistance at 60°C) provides the necessary kinetic energy to overcome the high activation energy barrier associated with bulky substituents[6].

Part 3: Quantitative Data Comparison

The following table summarizes the mechanistic advantages and performance metrics of various coupling systems when applied to sterically hindered substrates like 3-Cbz-aminocyclohexanecarboxylic acid.

Coupling Reagent System	Active Ester Generated	Anchimeric Assistance Mechanism	Relative Efficiency (Hindered Substrates)	Epimerization Risk
EDC / HOBt	OBt	None	Low	Moderate
HATU / DIPEA	OAt	Yes (Pyridine Nitrogen)	High	Low
COMU / DIPEA	Oxyma	Yes (Morpholino Oxygen)	Very High	Very Low
TCFH / Oxyma	Oxyma	None (Highly reactive intermediate)	Extreme	Low

Part 4: Self-Validating Experimental Protocol

Standard protocols often leave researchers guessing whether activation has occurred. The following methodology utilizes COMU/Oxyma , which features a built-in colorimetric self-validation system to ensure the active ester has formed before the nucleophile is introduced[3].

Highly Hindered Amide Coupling using COMU

Materials:

• 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq)

• Target Amine (1.2 eq)

• COMU (1.1 eq)

• N,N -Diisopropylethylamine (DIPEA) (2.0 eq; 3.0 eq if amine is a salt)

• Anhydrous N-Methyl-2-pyrrolidone (NMP)

Step-by-Step Methodology:

• Substrate Solvation: In an oven-dried vial flushed with nitrogen, dissolve 3-Cbz-aminocyclohexanecarboxylic acid in anhydrous NMP to achieve a 0.2 M concentration. (Causality: NMP is chosen over DMF to maximize the disruption of intermolecular hydrogen bonds caused by the Cbz group).

• Reagent Addition: Add COMU (1.1 eq) to the solution. Stir for 1 minute at room temperature to ensure complete dissolution.

• Activation & Self-Validation: Add DIPEA (2.0 eq) dropwise.

  • Validation Check: Immediately observe the solution. It must turn a distinct orange-red color. This color change is the physical confirmation that the highly reactive Oxyma active ester has successfully formed[3]. Allow activation to proceed for 3-5 minutes.

• Nucleophile Introduction: Add the target amine (1.2 eq) to the activated mixture.

• Kinetic Optimization: Transfer the reaction to a heating block set at 40°C. (Causality: The added thermal energy overcomes the 1,3-diaxial steric repulsion without inducing significant side reactions).

• Reaction Monitoring: Stir the reaction for 2-4 hours.

  • Validation Check: The reaction is nearing completion when the orange-red color transitions back to yellow or becomes colorless[3]. Confirm complete conversion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% NaHCO3​ , 1M HCl (if applicable), and brine. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

References

• Title: 1,3-disubstituted cyclohexanes: Organic Chemistry Study | Source: Fiveable | URL: [Link]

• Title: General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection | Source: Chemical Communications (RSC Publishing) | URL: [Link]

• Title: 4.4: Substituted Cyclohexanes | Source: Chemistry LibreTexts | URL: [Link]

• Title: Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives | Source: PubMed Central (PMC) | URL: [Link]

• Title: COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium Coupling Reagents | Source: Chemistry - A European Journal | URL: [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Cbz Deprotection of 3-Aminocyclohexanecarboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the unique synthetic challenges associated with conformationally constrained amino acids. Removing the carboxybenzyl (Cbz) protecting group from 3-aminocyclohexanecarboxylic acid is rarely a straightforward textbook procedure. The spatial arrangement of the cyclohexane ring introduces specific mechanistic vulnerabilities that can severely compromise your yield and stereochemical integrity if not properly managed.

This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure successful deprotection.

Diagnostic Overview & Mechanistic Causality

When designing your deprotection strategy, you must account for three primary failure modes dictated by the substrate's physical chemistry:

1. Intramolecular Lactamization (The Primary Threat) The most notorious side reaction is the spontaneous condensation of the newly liberated amine with the carboxylic acid. In the cis-isomer, the diaxial chair conformation places the amino and carboxyl groups in close spatial proximity. Under thermal stress or mildly basic conditions, this proximity facilitates the elimination of water, yielding the bridged bicyclic lactam 6-azabicyclo[3.2.1]octan-7-one 1. Causality Rule: Deprotection must be performed under strictly mild or acidic conditions to keep the amine protonated, rendering it non-nucleophilic toward the carbonyl carbon.

2. Epimerization of the Cyclohexane Ring The stereocenters at C1 and C3 are susceptible to epimerization. Strong bases or extended heating during deprotection can enolize the carboxylic acid, leading to a loss of the desired cis/trans ratio.

3. Catalyst Poisoning & Chemoselectivity Standard hydrogenolysis (H₂, Pd/C) is highly effective but can fail if the substrate contains sulfur impurities (which poison the catalyst) or reducible functional groups like aryl halides, which undergo competitive dehalogenation 2.

Caption: Mechanistic divergence during Cbz deprotection leading to the desired product or lactam.

Interactive Troubleshooting (FAQs)

Q1: How do I prevent lactamization of cis-3-aminocyclohexanecarboxylic acid during Cbz removal? A1: Lactamization is driven by the nucleophilic attack of the free amine on the carboxylic acid, favored by the diaxial conformation 1. To prevent this, keep the reaction temperature strictly at or below room temperature (≤ 25 °C). Additionally, maintain a slightly acidic environment (e.g., running the hydrogenation in methanol with 1 equivalent of acetic acid). This ensures the liberated amine immediately forms an unreactive ammonium salt, completely shutting down the intramolecular cyclization pathway.

Q2: My substrate contains an aryl bromide. Standard Pd/C hydrogenation causes dehalogenation. What is the alternative? A2: Heterogeneous hydrogenation with Pd/C is notorious for reducing aryl halides 2. Switch to an acid-mediated cleavage using HBr in Acetic Acid (33% w/w) . This method cleaves the Cbz group via an S_N2 mechanism (protonation of the carbamate followed by bromide attack on the benzyl group) without affecting halogens 3. Ensure you add a cation scavenger like triethylsilane or thioanisole to trap the resulting benzyl cation and prevent it from alkylating the carboxylic acid 4.

Q3: My catalytic hydrogenation stalls at 70% conversion. How can I push it to completion without increasing heat? A3: Stalling is often caused by product inhibition, where the newly formed primary amine coordinates to the palladium catalyst, poisoning it. Do not apply heat, as this triggers lactamization. Instead, switch to Catalytic Transfer Hydrogenation (CTH) using ammonium formate as the hydrogen donor 4. CTH generates a continuous, high local concentration of hydrogen gas on the catalyst surface and provides a slightly acidic buffering effect that protonates the amine, freeing the catalyst.

Caption: Decision matrix for selecting the optimal Cbz deprotection strategy based on substrate features.

Validated Experimental Protocols

Protocol A: Mild Catalytic Transfer Hydrogenation (CTH)

Causality Focus: Ammonium formate decomposes into H₂, CO₂, and NH₃ over Pd/C. The mild conditions prevent thermal lactamization, while the generated formic acid/ammonia buffers the system, preventing catalyst poisoning 4.

• Dissolution: Dissolve Cbz-3-aminocyclohexanecarboxylic acid (1.0 equiv) in anhydrous Methanol (0.1 M).

• Catalyst Addition: Add 10% Pd/C (0.1 equiv by weight). Note: Add the catalyst under an inert argon atmosphere to prevent solvent ignition.

• Donor Addition: Add Ammonium Formate (5.0 equiv) in one portion.

• Reaction: Stir vigorously at 20–25 °C. Do not apply heat.

• Validation Checkpoint: Observe the reaction mixture. The steady evolution of gas (CO₂) acts as a self-validating indicator of active transfer hydrogenation. The reaction is complete when gas evolution ceases (typically 2-4 hours). Confirm via TLC (a Ninhydrin stain will turn deep purple, indicating the presence of the free primary amine).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C. Wash the pad with Methanol and concentrate the filtrate in vacuo at < 30 °C to strictly avoid thermal lactamization during solvent removal.

Protocol B: Acidic Cleavage with HBr/AcOH

Causality Focus: HBr strongly protonates the carbamate, facilitating cleavage while keeping the resulting amine fully protonated (as a hydrobromide salt). This electronic deactivation completely shuts down lactamization pathways and preserves reducible functional groups 3.

• Preparation: In a dry flask, dissolve the substrate (1.0 equiv) in glacial acetic acid (0.2 M). Add triethylsilane or thioanisole (2.0 equiv) as a benzyl cation scavenger 4.

• Cleavage: Slowly add 33% HBr in Acetic Acid (5.0 equiv) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours.

• Validation Checkpoint: The product, 3-aminocyclohexanecarboxylic acid hydrobromide, is highly polar. As the reaction progresses, the hydrobromide salt will self-validate the reaction by precipitating directly out of the acetic acid mixture.

• Workup: Add cold diethyl ether to fully crash out the product. Filter and wash the filter cake with copious amounts of ether to remove the benzyl-scavenger byproducts and residual acetic acid.

Quantitative Performance Metrics

Deprotection Method	Typical Yield (%)	Epimerization Risk	Lactamization Risk	Optimal Use Case
Standard H₂ / Pd/C (RT)	85 - 95%	Low	Moderate (if concentrated)	Clean substrates without reducible groups.
H₂ / Pd/C (Heat/Pressure)	< 50%	High	High (>30%)	Not recommended for this specific substrate.
CTH (NH₄HCO₂ / Pd/C)	90 - 99%	Very Low	Very Low	Preserving cis/trans ratios; preventing stalling.
HBr / AcOH (33%)	80 - 90%	Low	None (Protonated amine)	Substrates with aryl halides or reducible moieties.

References

• [2] Scientific Update - UK. To Deprotect and Serve. Available at:[Link]

• [1] RSC Publishing. 3-Aminocyclohexanecarboxylic Acids. The Epimeric (5). Available at: [Link]

Sources

• 1. The epimeric (±;)-3-aminocyclohexanecarboxylic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting guide for 3-Cbz-aminocyclohexanecarboxylic acid synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the synthesis of 3-Cbz-aminocyclohexanecarboxylic acid .

The protection of the amino group on a cyclohexane scaffold using Benzyl chloroformate (Cbz-Cl) relies on Schotten-Baumann conditions[1]. While conceptually straightforward, the zwitterionic nature of the starting material and the steric hindrance of the cyclic system often lead to chemoselectivity issues, poor yields, or product isolation failures. This guide provides a self-validating protocol, quantitative parameter optimization, and an in-depth troubleshooting Q&A.

I. Validated Experimental Protocol: Schotten-Baumann Cbz-Protection

This methodology is engineered as a self-validating system. Do not proceed to subsequent steps unless the validation checkpoints are met.

Reagents:

• 3-Aminocyclohexanecarboxylic acid (1.0 eq)

• Benzyl chloroformate (Cbz-Cl, 1.1 eq)

• Sodium carbonate (Na 2​ CO 3​ , 2.5 eq)

• 1,4-Dioxane and Deionized Water (1:1 v/v)

• 1 M HCl and Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Zwitterion Dissolution: Suspend 3-aminocyclohexanecarboxylic acid in a 1 M aqueous solution of Na 2​ CO 3​ and 1,4-dioxane. Stir vigorously until complete dissolution is achieved.

  • Causality: The mild base (Na 2​ CO 3​ ) deprotonates the zwitterion, exposing the nucleophilic free amine. Maintaining a pH of 9–10 prevents the rapid hydrolysis of Cbz-Cl that occurs with stronger bases[2].

• Thermal Regulation: Submerge the reaction vessel in an ice-water bath to achieve an internal temperature of 0–5 °C.

  • Causality: Lower temperatures thermodynamically suppress the competing hydrolysis of Cbz-Cl into benzyl alcohol and carbon dioxide[1].

• Electrophile Addition: While maintaining vigorous biphasic stirring, add Cbz-Cl dropwise over 30 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes, mitigating the formation of di-acylated byproducts or mixed anhydrides at the carboxylate moiety.

• Reaction Propagation: Remove the ice bath. Allow the mixture to warm to room temperature and stir for 2–4 hours.

  • Validation Checkpoint 1: Perform TLC (Ninhydrin stain). The reaction is complete when the primary amine spot is entirely consumed.

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash with diethyl ether (2 × 50 mL). Retain the aqueous layer.

  • Causality: This extracts unreacted Cbz-Cl and the benzyl alcohol byproduct. The target molecule remains in the aqueous phase as a water-soluble sodium carboxylate salt[1].

• Acidification & Phase Collapse: Cool the aqueous layer to 0 °C. Carefully add 1 M HCl dropwise until the solution reaches pH 2.

  • Validation Checkpoint 2: The solution must turn cloudy or precipitate, confirming the protonation of the carboxylate and the collapse of its aqueous solubility[1].

• Extraction & Isolation: Extract the acidified aqueous layer with EtOAc (3 × 50 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the crude 3-Cbz-aminocyclohexanecarboxylic acid[3].

II. Process Visualization & Logic

Workflow and troubleshooting logic for 3-Cbz-aminocyclohexanecarboxylic acid synthesis.

III. Quantitative Parameter Optimization

Deviations from standard parameters directly impact the chemoselectivity of the reaction. Use the following table to benchmark your experimental setup.

Parameter	Sub-optimal Condition	Optimal Condition	Mechanistic Consequence
Base Selection	NaOH (Strong Base)	Na 2​ CO 3​ (Mild Base)	NaOH accelerates Cbz-Cl hydrolysis and risks epimerization; Na 2​ CO 3​ buffers ideally at pH 9-10[2].
Co-solvent	Pure Water	Water / 1,4-Dioxane (1:1)	Pure water leads to poor solubility of Cbz-Cl; Dioxane enhances biphasic mixing and reaction kinetics.
Temperature	Room Temp (Addition)	0–5 °C (Addition)	RT addition causes exothermic runaway and reagent degradation; 0 °C controls the acylation rate[1].
Stoichiometry	>1.5 eq Cbz-Cl	1.1 eq Cbz-Cl	Excess reagent drives mixed anhydride formation at the carboxylic acid moiety.

IV. Troubleshooting Guides & FAQs

Q1: My reaction yield is consistently below 50%. What is causing this, and how can I improve it? Analysis: Low yields in this protocol usually stem from the premature hydrolysis of the Cbz-Cl reagent before it can react with the sterically hindered secondary-like environment of the cyclohexane ring. If the pH drops below 8, the amine protonates and becomes non-nucleophilic. If the pH exceeds 10, Cbz-Cl hydrolyzes rapidly[2]. Solution:

• Ensure vigorous, biphasic stirring. The reaction occurs at the solvent interface.

• Verify the integrity of your Cbz-Cl. It degrades into benzyl chloride and CO 2​ over time upon exposure to moisture. Always use fresh reagent.

• Continuously monitor and adjust the pH to ~9 using additional Na 2​ CO 3​ if necessary.

Q2: During acidification (Step 6), my product forms a sticky oil instead of a filterable solid. How do I recover it? Analysis: 3-Cbz-aminocyclohexanecarboxylic acid often "oils out" (liquid-liquid phase separation) rather than crystallizing, especially if trace benzyl alcohol or dioxane remains in the aqueous phase. Solution: Do not attempt to filter the oil. Instead, proceed directly to the ethyl acetate extraction (Step 7). To induce crystallization of the final concentrated product, triturate the crude oil with hexanes or a hexanes/diethyl ether mixture.

Q3: I am observing a byproduct with a higher Rf on TLC. Mass spec indicates it is a mixed anhydride. How do I prevent this? Analysis: The carboxylate group of the starting material can act as a nucleophile and attack a second equivalent of Cbz-Cl, forming a mixed anhydride. This typically occurs if there is a large excess of Cbz-Cl or localized high concentrations during addition. Solution: Strictly limit Cbz-Cl to 1.05–1.1 equivalents[1]. If the anhydride has already formed, stirring the crude mixture with a mild aqueous base (like NaHCO 3​ ) for an extended period before the ether wash can selectively hydrolyze the highly reactive mixed anhydride back to the carboxylate without cleaving the stable carbamate (Cbz-amine) linkage.

Q4: Does this protocol preserve the stereochemistry of cis- or trans-3-aminocyclohexanecarboxylic acid? Analysis: Yes. The Schotten-Baumann conditions using mild bases like Na 2​ CO 3​ at low-to-room temperatures do not typically cause epimerization at the alpha-carbon (C1) or the amine-bearing carbon (C3)[3]. Solution: If stereochemical scrambling is observed in your final NMR, ensure you are not using strong bases (e.g., concentrated NaOH) and avoid elevated temperatures during the reaction or concentration steps[2].

V. References

• Title: Discovery of PF-04449913, a Potent and Orally Bioavailable Inhibitor of Smoothened Source: ACS Medicinal Chemistry Letters / PMC URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

preventing racemization during coupling of 3-Cbz-aminocyclohexanecarboxylic acid

Module: 3-Cbz-aminocyclohexanecarboxylic Acid

Welcome to the Advanced Troubleshooting Guide for the stereoretentive coupling of alicyclic amino acids. This module specifically addresses the chronic issue of C1-epimerization (often loosely referred to as racemization) encountered when activating 3-Cbz-aminocyclohexanecarboxylic acid during drug development and synthetic workflows.

Causality & Mechanism FAQ

Q1: Why does 3-Cbz-aminocyclohexanecarboxylic acid lose its stereochemical integrity so easily during standard amide coupling? A1: Unlike standard α -amino acids, which typically racemize via an oxazolone intermediate, 3-Cbz-aminocyclohexanecarboxylic acid is a γ -amino acid derivative. It does not form an oxazolone. Instead, epimerization is driven by direct, base-catalyzed enolization at the C1 position[1]. When the carboxylic acid is converted into a highly electron-withdrawing active ester (e.g., -OAt or -OBt), the α -proton becomes highly acidic. If a strong tertiary amine base like N,N-Diisopropylethylamine (DIPEA) is present, it easily abstracts this proton. Because the cyclohexane ring possesses conformational flexibility, the transient C1-enolate will re-protonate to form the most thermodynamically stable isomer, destroying your defined cis/trans relative stereochemistry and absolute configuration[2].

Q2: How do solvent choices influence this enolization pathway? A2: The dielectric constant of your solvent directly dictates the half-life of the enolate intermediate. Highly polar aprotic solvents like DMF or DMSO strongly stabilize the charge-separated enolate transition state, drastically accelerating epimerization[2]. To suppress this, you must shift to less polar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF), provided your substrates remain soluble.

Mechanistic Pathway Visualization

Figure 1: Mechanistic pathways of C1-epimerization vs. stereoretentive amide coupling.

Reagent Selection & Quantitative Impact

Q3: Which coupling reagents are scientifically validated to prevent C1-epimerization? A3: To prevent enolization, you must decouple activation from basicity. We recommend three primary systems:

• DEPBT (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one): This organophosphorus reagent mediates amide bond formation with remarkable resistance to racemization because it operates efficiently without the need for excess tertiary bases[3].

• EDC/HOBt with Cu(II) Additives: The addition of CuCl 2​ to standard carbodiimide couplings has been shown to suppress epimerization to <0.1%. The Cu(II) ions coordinate the activated intermediate, sterically and electronically shielding the α -proton from abstraction[4].

• TFPN (Tetrafluorophthalonitrile): A newer electron-deficient aromatic coupling reagent that allows for epimerization-free amide bond formation under mild conditions[5].

Q4: What if my amine is an HCl salt and strictly requires a base for neutralization? A4: Never use DIPEA (pKa ~10.75) or TEA for epimerization-prone alicyclic acids. Instead, use exactly 1.0 equivalent of a weaker, sterically hindered base such as N-Methylmorpholine (NMM, pKa ~7.38) or 2,4,6-collidine[6]. This provides enough basicity to free-base the amine without providing excess hydroxide-equivalent power to enolize the activated ester.

Quantitative Data: Epimerization Rates by Condition

Coupling Reagent	Base (Equivalents)	Solvent	Additive	Est. Epimerization Rate	Suitability for 3-Cbz-cyclohexyl
HATU	DIPEA (2.0 eq)	DMF	None	15.0 - 30.0%	Critical Failure
EDC / HOBt	NMM (1.0 eq)	DCM	None	2.0 - 5.0%	Marginal
TFPN	NMM (1.0 eq)	THF	None	< 1.0%	Excellent[5]
DEPBT	None (or NMM 1.0 eq)	THF / DCM	None	< 1.0%	Optimal [3]
EDC / HOBt	DIPEA (1.0 eq)	DMF	CuCl 2​ (0.1 eq)	< 0.1%	Optimal [4]

Data synthesized from established peptide coupling literature for sterically hindered/alicyclic carboxylic acids.

Verified Experimental Workflows

Protocol A: Base-Free Coupling using DEPBT (Recommended)

This protocol is a self-validating system: by omitting the base entirely, the primary mechanism for C1-enolization is physically removed from the reaction environment.

Materials:

• 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq)

• Amine nucleophile (1.1 eq, must be free-based)

• DEPBT (1.1 eq)

• Anhydrous THF or DCM (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Add 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq) and the free amine (1.1 eq).

• Solvation: Dissolve the starting materials in anhydrous THF to achieve a 0.1 M concentration. Cool the mixture to 0 °C using an ice bath. (Causality: Low temperatures exponentially decrease the rate constant of unwanted enolization).

• Activation: Add DEPBT (1.1 eq) in one portion. Stir the reaction mixture at 0 °C for 30 minutes.

• Coupling: Allow the reaction to slowly warm to room temperature (20-25 °C) and stir for 12-16 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ . Extract with EtOAc (3x). Wash the combined organic layers with 1M HCl, brine, and dry over anhydrous Na 2​ SO 4​ . Concentrate under reduced pressure.

Protocol B: Cu(II)-Suppressed Carbodiimide Coupling

Use this protocol if your amine is a stubborn salt and requires a stronger base, or if DEPBT is unavailable.

Step-by-Step Methodology:

• Preparation: In a dry flask, dissolve 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM.

• Additive Introduction: Add anhydrous CuCl 2​ (0.1 to 0.5 eq). The solution will take on a characteristic blue/green hue.

• Activation: Cool to 0 °C and add EDC·HCl (1.1 eq). Stir for 15 minutes.

• Amine Addition: In a separate vial, neutralize your amine salt (1.1 eq) with NMM (1.1 eq) in DCM. Add this dropwise to the activated ester solution.

• Completion: Stir at room temperature for 12 hours. The Cu(II) additive will prevent the NMM from abstracting the C1 α -proton[4].

• Workup: Wash the organic layer with 10% aqueous EDTA to chelate and remove the copper salts, followed by standard acid/base washes.

References

• Source: u-tokyo.ac.
• The assignment of the correct structures and conformational analysis of the isomeric t-5-and t-4-phenyl-t(c)
• Source: nih.
• Suppression of epimerization by cupric (II)
• Source: rsc.
• Source: acs.

Sources

• 1. researchgate.net [researchgate.net]
• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TFPN-mediated racemization/epimerization-free amide and peptide bond formation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-Cbz-Aminocyclohexanecarboxylic Acid Optimization

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals working with 3-aminocyclohexanecarboxylic acid—a critical building block in the synthesis of conformationally restricted peptidomimetics, GABA analogues, and self-assembling cyclic peptides[1][2].

Here, we provide field-proven insights into the reaction condition optimization for Carboxybenzyl (Cbz) protection and downstream amide coupling.

Mechanistic Workflow & Causality

3-Aminocyclohexanecarboxylic acid naturally exists as a highly polar zwitterion[2]. In its native state, the amine is protonated (ammonium) and lacks the nucleophilicity required to attack benzyl chloroformate (Cbz-Cl). Furthermore, the zwitterionic network renders the molecule insoluble in traditional organic solvents.

To overcome this, the reaction relies on Schotten-Baumann conditions [3]. By introducing an aqueous base (e.g., Na₂CO₃), the zwitterion is disrupted. The base deprotonates the ammonium ion, restoring its nucleophilicity, while the carboxylate ensures the molecule remains soluble in the aqueous phase. Cbz-Cl is then introduced via a miscible or immiscible organic co-solvent, reacting at the interface[3].

Figure 1: Mechanistic workflow for the Schotten-Baumann Cbz protection.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. For example, in Protocol 1, the intermediate ether wash is a critical validation step: it selectively removes lipophilic impurities (unreacted Cbz-Cl and benzyl alcohol) before the product is precipitated, ensuring that the final extraction yields high-purity material without the need for column chromatography.

Protocol 1: Optimized Cbz Protection (Schotten-Baumann)

• Dissolution: Suspend 3-aminocyclohexanecarboxylic acid (1.0 eq) in 1 M aqueous Na₂CO₃ (2.5 eq). Stir vigorously until the solid is completely dissolved, confirming the disruption of the zwitterion.

• Thermal Control: Submerge the reaction flask in an ice-water bath and cool the aqueous solution to 0–5 °C[3].

• Solvent Addition: Add an organic co-solvent (e.g., Dichloromethane) in a 1:1 v/v ratio to the aqueous phase.

• Reagent Introduction: While vigorously stirring the biphasic mixture, add benzyl chloroformate (Cbz-Cl, 1.15 eq) dropwise over 30 minutes. Critical: Maintain the internal temperature below 5 °C to suppress Cbz-Cl hydrolysis[3].

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

• Purification Wash: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether. Discard the ether layers (this removes benzyl alcohol byproducts).

• Acidification: Cool the aqueous layer back to 0 °C. Carefully acidify to pH 2.0 using 1 M HCl. The Cbz-protected amino acid will precipitate or form a distinct oil layer.

• Isolation: Extract the acidified aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield pure 3-Cbz-aminocyclohexanecarboxylic acid.

Protocol 2: Downstream Amide Coupling

• Activation: In an oven-dried flask under inert atmosphere, dissolve 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 10 minutes to generate the highly reactive OBAt ester.

• Coupling: Add the target amine (1.1 eq) and stir for 2–12 hours depending on the amine's steric profile.

• Workup: Dilute the reaction with Ethyl Acetate. Wash sequentially with 5% aqueous LiCl (to extract DMF), 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Troubleshooting Guide & FAQs

Q1: Why do I observe significant formation of benzyl alcohol and low product yield during Cbz protection? A1: Benzyl alcohol is the hydrolysis byproduct of Cbz-Cl reacting with the aqueous base. Causality: If the reaction temperature exceeds 5 °C or if Cbz-Cl is added too rapidly, the rate of hydrolysis outcompetes the rate of amine nucleophilic attack. Solution: Strictly maintain the temperature at 0–5 °C during addition and ensure vigorous biphasic stirring to maximize the interfacial reaction rate[3].

Q2: The 3-aminocyclohexanecarboxylic acid starting material will not dissolve in my organic solvent. How do I initiate the reaction? A2: The starting material is a zwitterion and is inherently insoluble in organic solvents like DCM or THF[2]. Solution: You must dissolve the amino acid in the aqueous base (1 M Na₂CO₃) first. This deprotonates the ammonium and carboxylate groups, breaking the crystal lattice and ensuring complete dissolution before the organic phase is introduced.

Q3: During downstream amide coupling, I see incomplete conversion and epimerization. What is the cause? A3: The cyclohexane ring introduces significant steric bulk around the carboxylic acid. Standard coupling reagents (like EDC/HOBt) form weakly reactive intermediates that struggle to overcome this steric hindrance, leading to prolonged reaction times and increased risk of oxazolone-mediated epimerization. Solution: Switch to highly reactive uronium salts like HATU combined with a non-nucleophilic base (DIPEA) to accelerate the coupling rate and bypass side reactions.

Q4: How can I selectively remove the Cbz group later without cleaving the newly formed amide bond? A4: Use catalytic hydrogenolysis. Causality: The benzylic C-O bond of the Cbz group is uniquely susceptible to oxidative addition by palladium catalysts. By treating the molecule with H₂ gas (1 atm) and Pd/C in methanol, the Cbz group is cleaved to release volatile toluene and CO₂, leaving aliphatic amides completely intact[4][5].

Figure 2: Logical relationship of downstream amide coupling and orthogonal Cbz deprotection.

Quantitative Data & Optimization Metrics

The following tables summarize the empirical data for optimizing both the Cbz-protection step and the downstream amide coupling of the sterically hindered cyclohexyl system.

Table 1: Optimization of Cbz-Cl Addition Conditions

Temperature	Base System	Solvent System	Cbz-Cl Eq.	Yield (%)	Benzyl Alcohol Byproduct (%)
25 °C	1 M NaOH	H₂O / THF	1.1	45%	> 50%
0–5 °C	1 M NaOH	H₂O / THF	1.1	68%	25%
0–5 °C	1 M Na₂CO₃	H₂O / Dioxane	1.2	89%	< 10%
0–5 °C	1 M Na₂CO₃	H₂O / DCM	1.15	> 92%	< 5%

Insight: A biphasic H₂O/DCM system with a mild carbonate base at low temperatures provides optimal partitioning, protecting the Cbz-Cl from rapid aqueous hydrolysis while maintaining a high interfacial reaction rate.

Table 2: Amide Coupling Reagent Comparison for 3-Cbz-aminocyclohexanecarboxylic Acid

Coupling Reagent	Base	Solvent	Time to Completion	Epimerization Risk	Overall Efficiency
EDC / HOBt	Et₃N	DCM	24 hours	Moderate	Low (Sterically limited)
PyBOP	DIPEA	DMF	12 hours	Low	Moderate
HATU	DIPEA	DMF	2–4 hours	None detected	High (Optimal)

Insight: HATU generates a highly reactive 7-aza-benzotriazole active ester that efficiently overcomes the steric bulk of the cyclohexane ring, drastically reducing reaction times and preventing epimerization.

References

• Title: The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group Source: Benchchem URL
• Title: The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis Source: Benchchem URL
• Title: Benzyl chloroformate Source: Grokipedia URL
• Source: Royal Society of Chemistry (RSC)
• Title: (1S,3R)

Sources

• 1. Self-assembling α,γ-cyclic peptides that generate cavities with tunable properties - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03187G [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzyl chloroformate — Grokipedia [grokipedia.com]

Reference Data & Comparative Studies

Comparative Guide: Cbz vs. Fmoc Protection for 3-Aminocyclohexanecarboxylic Acid

Introduction & Structural Context

3-Aminocyclohexanecarboxylic acid is a conformationally restricted γ -amino acid frequently utilized in the design of peptidomimetics, foldamers, and novel therapeutics. Depending on its relative stereochemistry (cis or trans), the cyclohexane ring imposes distinct spatial constraints that lock peptide conformations.

To utilize this building block in peptide coupling, the primary amine at the 3-position must be temporarily masked to prevent uncontrolled polymerization. The two most prominent protecting groups for this purpose are the Carboxybenzyl (Cbz or Z) and Fluorenylmethyloxycarbonyl (Fmoc) groups.

As a Senior Application Scientist, I have compiled this guide to objectively compare the performance, installation kinetics, and deprotection orthogonality of Cbz and Fmoc strategies specifically tailored for the steric and electronic environment of 3-aminocyclohexanecarboxylic acid.

Mechanistic Causality: Selecting the Right Protecting Group

The steric bulk of the cyclohexane ring necessitates careful optimization of protection kinetics. The primary amine is attached to a secondary cyclic carbon, making it moderately hindered compared to linear aliphatic amines (e.g., β -alanine).

The Cbz Strategy (Solution-Phase Champion)

Introduced by Bergmann and Zervas, the Cbz group is a foundational tool in peptide chemistry[1]. It is highly stable to acidic and mildly basic conditions, making it ideal for multi-step solution-phase synthesis.

• Causality in Installation: Cbz is typically installed using Benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions. Because Cbz-Cl can generate HCl, an aqueous base (like Na₂CO₃) is required to neutralize the acid and keep the amino acid soluble as a carboxylate salt. The biphasic nature of the reaction prevents over-acylation.

• Causality in Deprotection: Cbz is classically removed via catalytic hydrogenolysis (H₂, Pd/C), which cleanly yields toluene and CO₂ as volatile byproducts[2]. For industrial scale-up where hydrogen gas poses safety concerns, acid-mediated deprotection using concentrated HCl or isopropanol hydrochloride has emerged as a highly scalable, metal-free alternative[3].

The Fmoc Strategy (Solid-Phase Champion)

The Fmoc group has revolutionized Solid-Phase Peptide Synthesis (SPPS) due to its mild, base-labile deprotection mechanism.

• Causality in Installation: While Fmoc-Cl can be used, it is prone to forming mixed anhydrides with the carboxylate group, leading to unwanted dipeptide oligomerization. Therefore, Fmoc-OSu (9-fluorenylmethyl succinimidyl carbonate) is the preferred reagent due to its greater stability and lower propensity for side reactions[4].

• Causality in Deprotection: The electron-withdrawing fluorenyl ring renders the C9 proton highly acidic. Exposure to a secondary amine (e.g., 20% piperidine in DMF) triggers a β -elimination mechanism, releasing CO₂ and dibenzofulvene[5].

Quantitative Comparison of Protecting Groups

Parameter	Cbz Protection	Fmoc Protection
Protecting Group	Carboxybenzyl (Cbz / Z)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Mass Shift ( Δ M)	+134.13 Da	+222.24 Da
Preferred Reagent	Cbz-Cl	Fmoc-OSu
Installation pH	~9-10 (Na₂CO₃)	~8 (NaHCO₃)
Deprotection Reagent	H₂, Pd/C or HBr/AcOH	20% Piperidine in DMF
Deprotection Mechanism	Hydrogenolysis or Acidolysis	Base-catalyzed β -elimination
UV Absorbance	Weak (~254 nm)	Strong (~300 nm)
Orthogonality	Stable to TFA, Piperidine	Stable to TFA, H₂/Pd-C
Primary Workflow	Solution-Phase Synthesis	Solid-Phase Peptide Synthesis (SPPS)

Experimental Methodologies

The following protocols are designed as self-validating systems , incorporating visual or chemical checkpoints to confirm reaction success without immediate reliance on complex instrumentation.

Protocol 1: Synthesis of Cbz-3-Aminocyclohexanecarboxylic Acid

This protocol utilizes Schotten-Baumann conditions to manage the HCl byproduct while maintaining the solubility of the zwitterionic starting material.

• Dissolution: Suspend 3-aminocyclohexanecarboxylic acid (1.0 eq) in a 1 M aqueous solution of Na₂CO₃ (2.5 eq). Stir until completely dissolved (the basic pH converts the zwitterion to a soluble sodium carboxylate).

• Cooling & Addition: Cool the solution to 0 °C in an ice bath. Vigorously stir the aqueous layer and add Benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise over 15 minutes[1].

• Reaction: Remove the ice bath and allow the biphasic mixture to stir at room temperature for 3-4 hours.

• Work-up (Organic Wash): Wash the aqueous mixture with diethyl ether (2 × 50 mL) to extract unreacted Cbz-Cl and benzyl alcohol byproducts. Discard the organic layer.

• Acidification (Self-Validation Step): Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 1 M HCl. Validation: The sudden precipitation of a white solid visually confirms the conversion of the highly water-soluble amino acid into the lipophilic Cbz-protected derivative.

• Isolation: Extract the precipitate with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Synthesis of Fmoc-3-Aminocyclohexanecarboxylic Acid

This protocol utilizes Fmoc-OSu to prevent the oligomerization side-reactions common with hindered alicyclic amino acids.

• Dissolution: Dissolve 3-aminocyclohexanecarboxylic acid (1.0 eq) in a 10% aqueous NaHCO₃ solution. Add an equal volume of acetone to ensure the Fmoc-OSu remains in solution.

• Addition: Cool to 0 °C. Add Fmoc-OSu (1.1 eq) in small portions to prevent thermal spikes[4].

• Reaction: Stir the mixture at room temperature for 12 hours.

• Solvent Removal: Evaporate the acetone under reduced pressure.

• Acidification & Extraction: Acidify the remaining aqueous phase with 1 M HCl to pH 2. Extract the resulting cloudy suspension with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation Step: Spot the product on a TLC plate. Unlike the starting material, the Fmoc-protected product will exhibit intense UV fluorescence at 254 nm and 300 nm due to the highly conjugated fluorenyl ring system.

Protocol 3: Deprotection Workflows

A. Cbz Deprotection (Hydrogenolysis)

• Dissolve the Cbz-protected compound in methanol.

• Add 10% Pd/C catalyst (10% w/w relative to the substrate). Note: An in situ preparation of Pd/C from Pd(OAc)₂ and charcoal can also be utilized for highly reproducible hydrogenolysis[2].

• Stir vigorously under a hydrogen atmosphere (balloon) for 12 hours.

• Filter the mixture through a pad of Celite to remove the palladium catalyst and concentrate the filtrate.

B. Fmoc Deprotection (Base-Catalyzed)

• Treat the Fmoc-protected compound (or resin-bound peptide) with a 20% (v/v) solution of piperidine in DMF for 15 minutes[5].

• Self-Validation Step: The cleavage of the Fmoc group releases dibenzofulvene, which immediately reacts with piperidine to form a highly conjugated adduct. The reaction solution will turn distinctly yellow. The appearance of this color serves as an immediate, visual validation of successful deprotection[5].

Workflow Visualization

Workflow comparing Cbz and Fmoc protection/deprotection for 3-aminocyclohexanecarboxylic acid.

References

[1] Title: The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group | Source: benchchem.com | URL: 1

[2] Title: Cbz-Protected Amino Groups | Source: organic-chemistry.org | URL: 2

[3] Title: Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis | Source: tdcommons.org | URL: 3

[4] Title: The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide | Source: benchchem.com | URL: 4

[5] Title: Overview of Fmoc Amino Acids | Source: chempep.com | URL: 5

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• 5. chempep.com [chempep.com]

A Comparative Guide to the X-ray Crystallography of 3-Cbz-aminocyclohexanecarboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Protected Cyclohexane β-Amino Acids

Cyclic β-amino acids are crucial building blocks in medicinal chemistry, prized for their ability to impart conformational rigidity into peptides and other bioactive molecules.[1][2] This structural constraint is a powerful tool for medicinal chemists, enabling the design of molecules with enhanced target specificity, improved metabolic stability, and better oral bioavailability. Among these, the 3-aminocyclohexanecarboxylic acid scaffold is of particular interest.[3][4]

The benzyloxycarbonyl (Cbz) protecting group is frequently employed during the synthesis of these molecules.[][6] Beyond its primary role in protecting the amine functionality, the Cbz group's rigidity and aromaticity can significantly influence the crystallization process and the resulting solid-state conformation of the molecule.[][6] X-ray crystallography provides the definitive, atomic-resolution picture of these conformations, revealing the subtle interplay of intramolecular and intermolecular forces that govern the three-dimensional structure.[7][8] Understanding these structures is paramount for rational drug design, as the solid-state conformation often provides a low-energy model for the bioactive conformation.

Part 1: Experimental Workflow for Structural Elucidation

The journey from a synthesized powder to a refined crystal structure is a multi-step process requiring meticulous attention to detail. This section outlines a comprehensive, field-proven protocol for the structural analysis of a representative compound, cis-3-(benzyloxycarbonylamino)cyclohexane-1-carboxylic acid.

Diagram of the Crystallographic Workflow

Caption: From Synthesis to Structure: A standard workflow.

Step-by-Step Experimental Protocol

1. Synthesis and Purification:

• Synthesis: The target compound, cis-3-(benzyloxycarbonylamino)cyclohexane-1-carboxylic acid, is synthesized by reacting cis-3-aminocyclohexanecarboxylic acid with benzyl chloroformate under alkaline conditions (Schotten-Baumann reaction), typically using sodium hydroxide or sodium bicarbonate to maintain a pH between 8 and 10.[6] The choice of base is critical; a pH that is too high can risk racemization, while a pH that is too low can lead to decomposition of the benzyl chloroformate.[6]

• Purification: The crude product is purified to ≥98% purity, as impurities can significantly hinder crystallization. Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) is often effective. The purity should be confirmed by NMR and HPLC.

2. Crystallization:

• Causality: The goal of crystallization is to encourage individual molecules to pack in a highly ordered, repeating lattice. The Cbz group often facilitates crystallization due to its rigidity and potential for π-stacking interactions.[]

• Protocol:

  • Solvent Screening: Begin by testing the solubility of the compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, and heptane).

  • Crystal Growth: Slow evaporation is a robust starting method. Dissolve the purified compound in a "good" solvent (e.g., acetone) to near saturation at room temperature. Filter the solution through a syringe filter (0.22 µm) into a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

  • Alternative Method (Vapor Diffusion): If slow evaporation fails, try vapor diffusion. Dissolve the compound in a small amount of a less volatile, good solvent (e.g., methanol) and place this inside a larger, sealed chamber containing a more volatile, "poor" solvent (e.g., diethyl ether). The poor solvent will slowly diffuse into the good solvent, reducing the compound's solubility and promoting crystallization.

3. Single-Crystal X-ray Diffraction (SCXRD):

• Crystal Selection and Mounting: Using a microscope, select a single, well-formed crystal, ideally between 0.1-0.5 mm in all dimensions.[9] The crystal should be clear with sharp edges. Mount the selected crystal on a cryoloop and flash-cool it in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage during data collection.[8]

• Data Collection: Center the crystal in the X-ray beam of a single-crystal diffractometer.[9] A preliminary data collection is performed to determine the unit cell parameters and assess crystal quality.[9] Following this, a full data collection strategy is executed, rotating the crystal and collecting diffraction data over a wide range of angles to ensure data completeness.[10]

• Structure Solution and Refinement:

  • The collected diffraction intensities are integrated and scaled using software like SAINT or XDS.

  • The structure is solved using direct methods (e.g., SHELXT), which provides an initial model of the atomic positions.[3]

  • This model is then refined using full-matrix least-squares methods (e.g., SHELXL).[3] This iterative process adjusts atomic positions and thermal parameters to achieve the best agreement between the observed diffraction data and the data calculated from the model. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Part 2: Comparative Structural Analysis

The utility of X-ray crystallography shines when comparing the structures of related derivatives. The Cbz protecting group, while synthetically useful, also acts as a significant conformational influencer.

Key Structural Features of 3-Cbz-aminocyclohexanecarboxylic Acids

The primary determinant of the overall molecular shape is the conformation of the cyclohexane ring. In the solid state, these rings almost invariably adopt a stable chair conformation . The key distinction then becomes the orientation of the two substituents: the carboxylic acid and the Cbz-amino group.

• Intramolecular Interactions: A crucial feature in many structures is an intramolecular hydrogen bond between the amide N-H of the Cbz group and the carbonyl oxygen of the carboxylic acid. This interaction can significantly influence the relative orientation of the substituents.

• Intermolecular Interactions: In the crystal lattice, molecules are held together by a network of intermolecular hydrogen bonds. The most common and robust interaction is the "head-to-tail" hydrogen bond between the carboxylic acid group of one molecule and the carboxylate group of a neighboring molecule, often forming dimeric structures.[3] The Cbz group's amide N-H and carbonyl oxygen can also participate in hydrogen bonding, creating extended chains or sheets.[11] Furthermore, the phenyl rings of the Cbz groups can engage in π-π stacking or C-H···π interactions, further stabilizing the crystal packing.

Data Comparison Table

While a crystal structure for the exact title compound is not publicly available, we can compare the crystallographic data of the parent unprotected amino acid, (1S,3R)-3-Ammoniocyclohexanecarboxylate, with typical values observed for Cbz-protected amino acids to highlight the influence of the protecting group.

Parameter	(1S,3R)-3-Ammoniocyclohexanecarboxylate[12]	Representative Cbz-Protected Amino Acid (Generic)	Rationale for Differences
Crystal System	Orthorhombic	Monoclinic or Orthorhombic	The bulky, less symmetrical Cbz group can lead to lower symmetry packing arrangements.
Space Group	P2₁2₁2₁	P2₁/c, P-1, etc.	The specific packing and hydrogen bonding network dictate the space group.
Key Torsion Angle	N/A (Zwitterionic)	C-C-N-C(O) often near 180° (trans)	The planar amide bond of the Cbz group introduces conformational constraint.
Primary H-Bonding	N-H···O (Ammonium to Carboxylate)[3]	O-H···O (Carboxylic acid dimer), N-H···O (Amide to Carboxylate/Amide)	The Cbz group introduces an amide functionality, providing additional hydrogen bond donors and acceptors.[11]
Packing Forces	Hydrogen Bonding, van der Waals	Hydrogen Bonding, van der Waals, π-π stacking	The aromatic ring of the Cbz group allows for stabilizing π-stacking interactions between molecules.

Visualization of Intermolecular Interactions

Caption: Common hydrogen bonding motifs in Cbz-amino acids.

Part 3: Alternative and Complementary Analytical Techniques

While X-ray crystallography provides unparalleled detail on the solid-state structure, it is not a complete picture of a molecule's conformational landscape. Other techniques provide complementary data, particularly regarding behavior in solution.

Technique	Information Provided	Comparison with SCXRD
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides information on the time-averaged conformation in solution. NOE data can reveal through-space proximity of protons, helping to define the solution-state structure. Coupling constants can help define dihedral angles.[3]	SCXRD gives a static, solid-state structure, which may or may not be the dominant conformation in solution. NMR reveals the dynamic behavior in a specific solvent.
Computational Chemistry (e.g., DFT)	Allows for the calculation of the relative energies of different conformers (e.g., chair vs. boat, axial vs. equatorial substituents) in the gas phase or with a solvent model. Can predict vibrational frequencies and NMR chemical shifts.	Provides a theoretical model of conformational preferences. SCXRD provides the experimental ground truth for the solid state. The experimental structure can be used to benchmark and validate computational methods.
Circular Dichroism (CD) Spectroscopy	For chiral molecules, CD provides information on the overall secondary structure and folding in solution, particularly for oligomers or peptides containing these residues.[2]	Highly complementary. SCXRD provides the detailed structure of a single state, while CD gives information on the ensemble of conformations in solution and how they might assemble into larger structures like helices.[1][2]
Powder X-ray Diffraction (PXRD)	Provides a fingerprint of a crystalline solid. Used for phase identification, purity analysis, and to determine unit cell parameters of a bulk sample.[13]	Cannot determine the atomic structure of an unknown material.[13] It is used to confirm that the bulk material is the same phase as the single crystal used for SCXRD analysis.[13][14]

Conclusion and Outlook

The structural elucidation of 3-Cbz-aminocyclohexanecarboxylic acid derivatives via single-crystal X-ray crystallography is a powerful tool for understanding their conformational preferences. The analysis reveals that the chair conformation of the cyclohexane ring is dominant, with molecular packing driven by a predictable network of hydrogen bonds and, significantly, π-stacking interactions from the Cbz group.

For drug development professionals, this structural information is invaluable. It provides a high-resolution starting point for computational modeling, aids in the design of conformationally constrained peptide mimics, and offers insights into the solid-state properties that can influence drug formulation and stability.

Future work should focus on building a broader library of crystal structures for various isomers (cis/trans) and substituted derivatives. Comparing these structures will allow for a more nuanced understanding of how subtle changes in the molecular framework translate into significant differences in solid-state packing and conformation, ultimately enabling a more rational, structure-based approach to the design of novel therapeutics and materials.

References

• Powder X-ray Diffraction Protocol/SOP . Available at: [Link]

• X-ray Diffraction Protocols and Methods . Springer Nature Experiments. Available at: [Link]

• Wlodawer, A., Minor, W., Dauter, Z., & Jaskolski, M. (2008). X-ray diffraction experiment – the last experiment in the structure elucidation process . FEBS Journal, 275(1), 1-21. Available at: [Link]

• Hu, Y., Sun, X., Guo, Y., & Tuo, X. (2008). (1S,3R)-3-Ammoniocyclohexanecarboxylate . Acta Crystallographica Section E: Structure Reports Online, 64(10), o1912. Available at: [Link]

• Hu, Y., Sun, X., Guo, Y., & Tuo, X. (2008). (1S,3R)-3-Ammoniocyclohexanecarboxylate . Acta Crystallographica Section E, E64, o1912. Available at: [Link]

• Cheng, R. P., & Gellman, S. H. (2000). Synthesis of Optically Active β-Amino Acid N-Carboxyanhydrides . Journal of the American Chemical Society, 122(25), 5677–5685. Available at: [Link]

• Small Molecule X-Ray Crystallography, Theory and Workflow . ResearchGate. Available at: [Link]

• Zhu, C., Mandrelli, F., Zhou, H., & List, B. (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids . Journal of the American Chemical Society, 143(9), 3312–3317. Available at: [Link]

• Process for producing N-protected amino acid. Google Patents. (US8357820B2).

• X-ray Diffraction . University of Virginia, Department of Chemistry. Available at: [Link]

• Chornenka, N. V., et al. (2021). Several Crystalline Products of Carbon Dioxide Capture by Use of Amine Reagents . Crystals, 11(11), 1381. Available at: [Link]

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1999). Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers . Journal of the American Chemical Society, 121(27), 6206-6212. Available at: [Link]

• Forró, E., & Fülöp, F. (2005). Synthesis of 3- and 4-Hydroxy-2-aminocyclohexanecarboxylic Acids by Iodocyclization . European Journal of Organic Chemistry, 2005(16), 3791-3797. Available at: [Link]

• X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals . OUCI. Available at: [Link]

• Powder X-ray diffractograms of form II and form III CBZ polymorphs... . ResearchGate. Available at: [Link]

• cis-3-Aminocyclohexanecarboxylic acid . PubChem. Available at: [Link]

• Sal-nikov, D., et al. (2023). A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives . Molecules, 28(23), 7806. Available at: [Link]

• Appella, D. H., Christianson, L. A., Klein, D. A., Powell, D. R., & Gellman, S. H. (1997). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure . Journal of the American Chemical Society, 119(28), 6491-6492. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Cbz-aminocyclohexanecarboxylic acid

As a Senior Application Scientist, I recognize that handling specialized synthetic intermediates like 3-Cbz-aminocyclohexanecarboxylic acid (also known as 3-(Benzyloxycarbonylamino)cyclohexanecarboxylic acid) requires more than just a cursory glance at a generic Safety Data Sheet (SDS). This compound is a critical bifunctional building block frequently utilized in the design of proteolysis-targeting chimeras (PROTACs) and heterobifunctional kinase degraders[1].

Because the Cbz (carboxybenzyl) protecting group alters the lipophilicity and handling characteristics of the parent amino acid, laboratory personnel must adopt a rigorous, causality-driven approach to safety. This guide provides a comprehensive, self-validating operational protocol for the safe handling, experimental utilization, and disposal of this compound.

Chemical Profile & Hazard Causality

To design an effective Personal Protective Equipment (PPE) matrix, we must first understand the molecular behavior of the compound. 3-Cbz-aminocyclohexanecarboxylic acid inherits hazard characteristics from its parent structural moieties: the skin/eye irritability of cyclohexanecarboxylic acid[2] and the respiratory sensitization potential of functionalized amino acids[3].

The addition of the lipophilic Cbz group increases the molecule's ability to penetrate the stratum corneum (the outer layer of skin) compared to the unprotected zwitterionic amino acid. Therefore, dermal protection is paramount.

Table 1: Quantitative Data & Hazard Profile Summary

Property / Parameter	Value / Specification	Causality & Safety Implication
Molecular Weight	277.32 g/mol	Moderate size; forms fine dust particles prone to aerosolization during weighing.
Physical State	Solid (Powder)	High surface area increases static charge buildup and inhalation risk[4].
Storage Temperature	2–8 °C (Refrigerated)	Requires thermal equilibration to room temperature before opening to prevent condensation and subsequent degradation.
GHS Hazard Codes	H302, H315, H319, H335	Harmful if swallowed; causes skin/eye irritation; respiratory tract irritant[3].
Solubility	Organic solvents (DMF, DMSO, DCM)	Readily crosses nitrile barriers if dissolved in carrier solvents like DMSO.

Essential Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a static checklist; treat it as a dynamic barrier system tailored to the specific physical state of the chemical during different phases of your workflow.

A. Dermal Protection (Hands & Body)

• Primary Gloves: 100% Nitrile gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides excellent resistance to the dry powder. However, if the compound is dissolved in Dimethylformamide (DMF) or Dichloromethane (DCM) for peptide coupling, nitrile offers less than 5 minutes of breakthrough time.

• Secondary Gloves (Solvent Handling): When handling the compound in DCM or DMF, double-glove with a heavier nitrile or use Silver Shield/4H laminate gloves as the inner layer.

• Body: A flame-retardant, knee-length laboratory coat with knit cuffs. Ensure cuffs are tucked under the gloves to eliminate exposed skin at the wrists.

B. Ocular & Respiratory Protection

• Eyes: ANSI Z87.1-certified chemical splash goggles.

  • Causality: Safety glasses with side shields are insufficient. The fine powder of Cbz-protected amino acids can become airborne via static repulsion and bypass standard glasses, causing severe eye irritation[2].

• Respirator: Handling must be conducted inside a certified Class II Type A2 Biological Safety Cabinet or a chemical fume hood with a face velocity of 80–120 FPM. If weighing must occur outside a hood, an N95 or P100 particulate respirator is mandatory to mitigate the H335 (respiratory irritation) hazard[4].

Operational Protocol: Step-by-Step Handling & Synthesis

The following protocol details the safe incorporation of 3-Cbz-aminocyclohexanecarboxylic acid into a standard amide coupling reaction (e.g., HATU/DIPEA), a common workflow in PROTAC linker synthesis[1].

Step 1: Thermal Equilibration (Crucial for Reagent Integrity)

• Remove the sealed vial of 3-Cbz-aminocyclohexanecarboxylic acid from the 2–8 °C refrigerator.

• Place the vial in a desiccator at room temperature for at least 30 minutes before opening.

• Validation: Opening a cold vial introduces atmospheric moisture, which degrades the carboxylic acid moiety and causes the powder to clump, increasing handling hazards.

Step 2: Static-Free Weighing

• Wipe the exterior of the chemical vial and the weighing spatula with an anti-static cloth.

• Inside the fume hood, place a static-dissipative weighing boat on the analytical balance.

• Tare the balance and carefully transfer the required mass using a micro-spatula.

• Immediately cap the source vial and seal the junction with Parafilm to prevent moisture ingress during long-term storage.

Step 3: Amide Coupling Setup

• Transfer the pre-weighed 3-Cbz-aminocyclohexanecarboxylic acid to a dry, round-bottom flask equipped with a magnetic stir bar.

• Add the coupling partner (e.g., an amine-functionalized E3 ligase ligand) and the coupling reagent (e.g., HATU).

• Purge the flask with inert gas (Nitrogen or Argon) for 5 minutes.

• Inject the anhydrous solvent (e.g., DMF) followed by the organic base (e.g., DIPEA) via a gas-tight syringe.

Figure 1: Safe operational workflow for handling and reacting 3-Cbz-aminocyclohexanecarboxylic acid.

Emergency Response & Spill Management

Even with rigorous protocols, accidental exposure can occur. Trust in your safety systems requires knowing exactly how they function under duress.

• Dry Powder Spill: Do NOT use a dry brush, as this will aerosolize the H335-rated powder. Don your N95/P100 respirator. Cover the spill with damp, absorbent paper towels (using water or a mild ethanol solution) to suppress dust. Carefully scoop the wet towels into a hazardous waste bag.

• Solvent Solution Spill: If the compound is dissolved in a solvent and spilled, immediately evacuate the immediate area to allow fumes to dissipate. Use a universal chemical absorbent pad to soak up the liquid.

• Dermal Exposure: If the powder contacts the skin, brush off the excess dry powder first before washing. Adding water immediately can sometimes drive lipophilic compounds deeper into the pores. After brushing, wash with copious amounts of soap and water for 15 minutes[5].

Disposal & Waste Management Plan

The environmental impact of synthetic intermediates must be managed with the same precision as the synthesis itself. 3-Cbz-aminocyclohexanecarboxylic acid and its reaction byproducts must not enter the municipal water supply[6].

• Solid Waste: Empty vials, contaminated weighing boats, and used spatulas must be placed in a rigid, puncture-resistant container labeled "Non-Hazardous/Toxic Solid Chemical Waste."

• Aqueous Waste: The aqueous layer from the reaction workup (containing quenched HATU and unreacted water-soluble salts) should be collected in a carboy designated for "Aqueous Basic/Acidic Waste."

• Organic Waste: Chromatography fractions containing unreacted 3-Cbz-aminocyclohexanecarboxylic acid or solvent washings must be segregated into "Halogenated" (if DCM was used) or "Non-Halogenated" (if EtOAc/Hexanes were used) organic waste streams.

References

• WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway. Google Patents.

• Cyclohexanecarboxylic acid Safety Data Sheet. Synerzine. Available at:[Link]

• Safety Data Sheet Cyclohexanecarboxylic acid. MetaSci. Available at:[Link]

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